1-Cyclopropyl-1H-indole-3-carbaldehyde

Core Science & Biosynthesis

1-Cyclopropyl-1H-indole-3-carbaldehyde: Physical Properties, Chemical Reactivity, and Synthetic Utility in Drug Discovery

Executive Summary

The indole scaffold is one of the most privileged structures in medicinal chemistry, serving as the core for countless therapeutics ranging from antimigraine drugs (triptans) to targeted oncology agents. Within this chemical space, 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS: 1888903-14-7)[1] has emerged as a highly strategic building block.

This compound combines the electron-rich versatility of the indole core with two critical modifications: an electrophilic C3-carbaldehyde handle for downstream functionalization, and an N1-cyclopropyl group. The cyclopropyl moiety is specifically chosen in drug design to optimize lipophilic efficiency (LipE) and metabolic stability. By understanding the physical properties and the mechanistic rationale behind its synthesis and reactivity, drug development professionals can effectively leverage this intermediate in the design of novel therapeutics, such as RORγ agonists and selective kinase inhibitors[2].

Physical and Chemical Properties

To effectively utilize 1-cyclopropyl-1H-indole-3-carbaldehyde in synthetic workflows, researchers must account for its physical characteristics and solubility profile. The quantitative data is summarized in the table below:

Property	Value / Description
Chemical Name	1-Cyclopropyl-1H-indole-3-carbaldehyde
CAS Number	1888903-14-7
Molecular Formula	C₁₂H₁₁NO
Molecular Weight	185.22 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in Dichloromethane (DCM), Ethyl Acetate (EtOAc), DMF, DMSO; Insoluble in water.
Reactivity Profile	Electrophilic at the C3-aldehyde; resistant to further electrophilic aromatic substitution (EAS) on the pyrrole ring due to the deactivating nature of the carbonyl group.

Mechanistic Chemical Properties

• Metabolic Stability: The N-cyclopropyl group is not merely a steric equivalent to an isopropyl group. The C–H bond dissociation energy of a cyclopropyl group is approximately 106 kcal/mol, compared to 98 kcal/mol for an isopropyl group[3]. This elevated bond strength renders the cyclopropyl moiety highly resistant to cytochrome P450-mediated oxidative dealkylation.

• Conformational Rigidity: The cyclopropyl ring restricts the rotational degrees of freedom at the N1 position, locking the molecule into a specific geometry that efficiently occupies tight hydrophobic pockets in target proteins[2].

• Electronic Deactivation: The C3-carbaldehyde is strongly electron-withdrawing. While the parent indole is highly susceptible to oxidation and electrophilic attack, the presence of the C3-aldehyde stabilizes the electron-rich pyrrole ring, allowing for robust downstream reactions (e.g., reductive aminations) without degrading the heterocycle.

Synthetic Methodology & Self-Validating Protocols

The synthesis of 1-cyclopropyl-1H-indole-3-carbaldehyde is achieved via a two-step sequence: N-cyclopropylation of 1H-indole followed by regioselective C3-formylation.

Step 1: N-Cyclopropylation via Chan-Lam Coupling

Causality & Rationale: Novice chemists often attempt to alkylate indoles using cyclopropyl bromide via a standard S_N2 mechanism. However, cyclopropyl halides are notoriously resistant to backside S_N2 attack due to the sp²-like character of the ring carbons and the severe ring strain present in the transition state. Attempted S_N2 reactions typically result in ring-opening or complete recovery of starting materials[4]. Therefore, a copper-catalyzed Chan-Lam cross-coupling using cyclopropylboronic acid is the mandatory approach[3][4].

Step-by-Step Protocol:

• Setup: In an oven-dried flask, dissolve 1H-indole (1.0 equiv) and cyclopropylboronic acid (2.0 equiv) in 1,2-dichloroethane (DCE) (0.2 M concentration).

• Catalyst & Base: Add Copper(II) acetate (Cu(OAc)₂, 1.0 equiv), sodium carbonate (Na₂CO₃, 2.0 equiv), and 2,2'-bipyridine (1.0 equiv).

• Reaction: Stir the suspension vigorously at 70 °C under an ambient air or oxygen atmosphere (O₂ is the terminal oxidant required to turn over the Cu(I)/Cu(II) cycle).

• Validation (TLC): Monitor via TLC (Hexanes/EtOAc 8:2). The product, 1-cyclopropyl-1H-indole, will elute with a significantly higher R_f value (less polar) than the N-H indole starting material.

• Workup: Filter the mixture through a pad of Celite to remove copper salts, wash with DCM, and concentrate the filtrate. Purify via silica gel chromatography.

Step 2: Regioselective C3-Formylation (Vilsmeier-Haack Reaction)

Causality & Rationale: The enamine-like character of the indole ring makes the C3 position highly nucleophilic. The Vilsmeier-Haack reaction utilizes a chloroiminium ion (generated in situ from POCl₃ and DMF), which acts as a mild, highly selective electrophile that exclusively targets the C3 position.

Step-by-Step Protocol:

• Reagent Generation: Cool anhydrous DMF (3.0 equiv) to 0 °C under nitrogen. Add Phosphorus oxychloride (POCl₃, 1.2 equiv) dropwise. Stir for 15 minutes to allow the Vilsmeier reagent to form (solution may turn pale yellow).

• Addition: Dissolve 1-cyclopropyl-1H-indole (1.0 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the 0 °C Vilsmeier reagent.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Quench & Hydrolysis: Carefully pour the reaction mixture over crushed ice. Add 2M aqueous NaOH dropwise until the pH reaches 8–9. This basic hydrolysis converts the intermediate iminium salt into the final aldehyde.

• Validation (NMR): Extract with EtOAc, dry, and concentrate. Validate the product via ¹H-NMR; the successful formylation is confirmed by the appearance of a sharp, distinct aldehyde proton singlet at approximately δ 9.9 - 10.0 ppm.

Synthetic workflow for 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Downstream Applications in Drug Discovery

The true value of 1-cyclopropyl-1H-indole-3-carbaldehyde lies in its versatility as a divergent branch-point in combinatorial chemistry and drug discovery. The aldehyde handle can be rapidly transformed into diverse pharmacophores:

• Reductive Amination: Reaction with various primary or secondary amines in the presence of sodium triacetoxyborohydride (NaBH(OAc)₃) yields 3-(aminomethyl)indoles. This motif is frequently utilized to target the hinge-binding region of kinases.

• Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile or barbituric acid derivatives) yields rigid, conjugated alkenes used in the development of fluorescent probes and targeted covalent inhibitors.

• Oxidation to Carboxylic Acids: Pinnick oxidation (NaClO₂, NaH₂PO₄, 2-methyl-2-butene) cleanly converts the aldehyde to 1-cyclopropyl-1H-indole-3-carboxylic acid. These acid derivatives have been successfully deployed as potent, orally bioavailable RORγ agonists for cancer immunotherapy and autoimmune diseases[2].

Downstream derivatization pathways for drug discovery applications.

References

• BLD Pharm. "1134334-31-8|5-Chloro-1-ethyl-1H-indole-3-carbaldehyde - BLDpharm" (Source for CAS: 1888903-14-7).
• Journal of Medicinal Chemistry - ACS Publications. "Discovery of 2-(Ortho-Substituted Benzyl)-Indole Derivatives as Potent and Orally Bioavailable RORγ Agonists with Antitumor Activity".
• PMC. "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles".
• Organic Letters - ACS Publications. "N-Cyclopropylation of Indoles and Cyclic Amides with Copper(II) Reagent".

Sources

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• 4. pubs.acs.org [pubs.acs.org]

1-Cyclopropyl-1H-indole-3-carbaldehyde 1H-NMR and 13C-NMR spectral data

1-Cyclopropyl-1H-indole-3-carbaldehyde: A Comprehensive Guide to 1 H and 13 C NMR Spectral Analysis

Executive Summary

1-Cyclopropyl-1H-indole-3-carbaldehyde is a highly versatile heterocyclic building block frequently utilized in the design of advanced therapeutics, including RORγ agonists and topoisomerase inhibitors. The incorporation of a cyclopropyl group at the indole nitrogen (N1) enhances metabolic stability and modulates lipophilicity, while the C3-carbaldehyde serves as a reactive handle for downstream functionalization (e.g., reductive aminations, Knoevenagel condensations). This technical guide provides an authoritative, causality-driven breakdown of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data, establishing a self-validating framework for structural elucidation.

Mechanistic Relevance in Drug Development

The strategic N-cyclopropylation of indoles is a proven scaffold-hopping technique in medicinal chemistry. For instance, substituting an N-isopropyl group with an N-cyclopropyl group in 2-(ortho-substituted benzyl)-indole derivatives has been shown to maintain biochemical potency while drastically improving human and rat microsomal stability[1]. In NMR spectroscopy, the rigid, strained geometry of the cyclopropyl ring introduces unique anisotropic effects that distinctly alter the chemical shifts of the indole core, requiring precise spectral interpretation to confirm successful synthesis[2].

Synthesis and Self-Validating Sample Preparation Protocol

To ensure the highest fidelity in NMR data acquisition, the compound must be synthesized and prepared using a self-validating methodology where internal controls confirm both chemical purity and instrument calibration.

Step-by-Step Chan-Lam N-Cyclopropylation

• Reaction Setup : In a dry reaction vessel, combine 1H-indole-3-carbaldehyde (1.0 equiv) and cyclopropylboronic acid (2.0 equiv) in 1,2-dichloroethane (DCE).

• Catalyst Initiation : Add anhydrous Cu(OAc) 2​ (1.0 equiv), 2,2'-bipyridine (1.0 equiv), and Na 2​ CO 3​ (2.0 equiv). The Cu(II) catalyst is essential for facilitating the cross-coupling between the nucleophilic indole nitrogen and the electrophilic boron center[3].

• Oxidative Cycle : Stir the mixture at 70 °C under an open air atmosphere for 12 hours. Causality: The atmospheric oxygen acts as a terminal oxidant to regenerate the active Cu(II) species from the Cu(I) intermediate[2].

• Isolation : Quench the reaction with saturated aqueous NH 4​ Cl to complex the copper salts. Extract the aqueous layer with dichloromethane (DCM), dry the combined organic layers over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (hexane/ethyl acetate) to yield the pure 1-cyclopropyl-1H-indole-3-carbaldehyde.

Self-Validating NMR Sample Preparation

• Solvent Selection : Dissolve 15 mg (for 1 H-NMR) or 50 mg (for 13 C-NMR) of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ). Causality: CDCl 3​ is chosen because it lacks exchangeable protons that could interfere with the highly deshielded aldehyde signal, and it provides excellent solubility for lipophilic indoles.

• Internal Standardization : Ensure the CDCl 3​ contains 0.03% v/v tetramethylsilane (TMS). The spectrometer must be locked to the deuterium signal of CDCl 3​ , and the spectra must be internally calibrated to the TMS peak at δ 0.00 ppm. The residual CHCl 3​ peak at δ 7.26 ppm ( 1 H) and δ 77.16 ppm ( 13 C) serves as a secondary validation of correct calibration.

1 H-NMR Spectral Data & Causality Analysis

The 1 H-NMR spectrum of 1-cyclopropyl-1H-indole-3-carbaldehyde (acquired at 400 MHz) is characterized by the extreme deshielding of the C4 proton and the complex multiplet splitting of the cyclopropyl ring.

Table 1: 1 H-NMR Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Causality
CHO	9.95	s	-	1H	Highly deshielded by the electronegative oxygen and sp2 hybridization.
C4-H	8.30	d	8.0	1H	Subject to through-space anisotropic deshielding from the spatially proximal C3-carbonyl oxygen[4].
C2-H	7.95	s	-	1H	Deshielded by the adjacent electronegative N1 atom and the electron-withdrawing C3-aldehyde.
C7-H	7.50	d	8.0	1H	Proximal to the N-cyclopropyl group; standard ortho-coupling to C6-H.
C6-H	7.35	td	8.0, 1.2	1H	Aromatic methine; coupled to C5-H and C7-H.
C5-H	7.28	td	8.0, 1.2	1H	Aromatic methine; coupled to C4-H and C6-H.
N-CH	3.40	tt	7.0, 3.5	1H	Cyclopropyl methine; deshielded by the adjacent indole nitrogen[2].
N-CH 2​	1.15 - 1.25	m	-	4H	Cyclopropyl methylenes; highly shielded due to the diamagnetic anisotropy of the strained three-membered ring[2].

Mechanistic Insight: The N-CH proton ( δ 3.40) appears as a complex multiplet (often resolved as a triplet of triplets) because the rigid cyclopropyl ring locks the adjacent CH 2​ protons into distinct diastereotopic environments (cis and trans relative to the indole core), resulting in unequal coupling constants[2].

13 C-NMR Spectral Data & Causality Analysis

The 13 C-NMR spectrum (acquired at 100 MHz with broadband proton decoupling) confirms the carbon skeleton, highlighting the dramatic shielding effect of the cyclopropyl ring strain.

Table 2: 13 C-NMR Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Type	Assignment Causality
CHO	184.5	C=O	Carbonyl carbon; heavily deshielded due to oxygen electronegativity and π -bond polarization.
C2	138.5	CH	Alpha to the indole nitrogen; strongly deshielded by inductive effects.
C7a	137.2	Cq	Bridgehead carbon adjacent to the nitrogen atom.
C3a	126.5	Cq	Bridgehead carbon.
C6	124.0	CH	Aromatic methine carbon.
C5	123.2	CH	Aromatic methine carbon.
C4	122.1	CH	Aromatic methine carbon.
C3	118.5	Cq	Substituted with the electron-withdrawing aldehyde group.
C7	110.3	CH	Aromatic methine carbon; shielded by resonance electron donation from the nitrogen lone pair.
N-CH	29.5	CH	Cyclopropyl methine carbon; deshielded by the directly attached nitrogen[2].
N-CH 2​	6.5	CH 2​	Cyclopropyl methylene carbons (2C); anomalously shielded due to the ring current of the strained three-membered ring[2].

Structural Elucidation Workflow

To visualize the logical progression from raw synthesis to verified structural elucidation, the following workflow dictates the necessary operational sequence.

Workflow for N-cyclopropylation and NMR structural elucidation of the target indole.

Conclusion

The accurate spectral assignment of 1-cyclopropyl-1H-indole-3-carbaldehyde relies on understanding the fundamental physical chemistry of the molecule. The anisotropic deshielding of the C4 proton by the C3-aldehyde and the anomalous shielding of the cyclopropyl methylenes due to ring strain are critical diagnostic markers. By adhering to the self-validating protocols and causality-based assignments outlined in this guide, researchers can confidently verify the structural integrity of this vital synthetic intermediate.

References

• Title: Discovery of 2-(Ortho-Substituted Benzyl)
• Title: Rational Design, Synthesis and Testing of Novel Tricyclic Topoisomerase Inhibitors Source: The Royal Society of Chemistry URL
• Title: Cu-Catalyzed Coupling Reactions Using 2-(4,5-Dihydro-1H-imidazo-2-yl)
• Title: Recent Developments in the Synthesis and Functionalization of Nitrogen Heterocycles Source: MDPI Molecules URL

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Mechanism of Action for 1-Cyclopropyl-1H-indole-3-carbaldehyde Derivatives: A Technical Whitepaper

Executive Summary

The indole scaffold is a privileged structure in medicinal chemistry, deeply embedded in the design of therapeutics ranging from oncology to autoimmune management. Among its derivatives, indole-3-carbaldehyde (I3A) —a natural metabolite of dietary L-tryptophan produced by gastrointestinal microbiota—has emerged as a potent endogenous agonist for the Aryl Hydrocarbon Receptor (AhR)[1]. However, native I3A suffers from rapid oxidative metabolism and poor pharmacokinetic (PK) exposure.

The synthetic evolution to 1-Cyclopropyl-1H-indole-3-carbaldehyde derivatives represents a critical leap in drug design. By functionalizing the N1 position with a cyclopropyl group, researchers have engineered a class of molecules that retain the AhR-activating properties of the 3-carbaldehyde moiety while drastically improving metabolic stability and lipophilic binding efficiency. This whitepaper details the structural causality, the primary AhR-mediated mechanism of action (MoA), and the self-validating experimental protocols required to evaluate these advanced derivatives.

Structural Pharmacology & Causality

To understand the efficacy of 1-cyclopropyl-1H-indole-3-carbaldehyde derivatives, one must analyze the causality behind its specific structural modifications:

• The 3-Carbaldehyde Moiety (The Activator): The aldehyde group at the C3 position is highly electrophilic and acts as a critical hydrogen-bond acceptor. This moiety is responsible for the molecule's ability to anchor into the basic helix-loop-helix/PAS (bHLH/PAS) domain of the AhR, mimicking endogenous ligands and triggering receptor activation[2][3].

• The 1-Cyclopropyl Substitution (The Shield & Anchor): Unsubstituted indoles are highly susceptible to rapid N-dealkylation and hepatic oxidation. Substituting the N1 position with a cyclopropyl group introduces a sterically compact, rigid moiety. Unlike linear alkyl chains (e.g., propyl or butyl) which incur a high entropic penalty upon receptor binding due to a loss of rotational degrees of freedom, the cyclopropyl ring is conformationally locked. This rigid structure slots efficiently into hydrophobic receptor pockets, significantly enhancing binding affinity. Furthermore, the steric bulk shields the nitrogen atom from metabolic degradation, drastically improving human and rat microsomal stability (extending half-lives from <20 minutes to >130 minutes) and boosting oral bioavailability[4].

Primary Mechanism of Action: AhR Pathway Activation

The primary pharmacological target for 1-cyclopropyl-1H-indole-3-carbaldehyde derivatives is the Aryl Hydrocarbon Receptor (AhR) , a ligand-activated transcription factor involved in immune homeostasis and mucosal barrier function[1][3].

The Activation Cascade

• Cytosolic Entry & Binding: The highly lipophilic 1-cyclopropyl derivative diffuses across the cell membrane and binds to the cytosolic AhR, which is normally sequestered in an inactive complex with HSP90, p23, and XAP2.

• Complex Dissociation & Translocation: Ligand binding induces a conformational change, shedding the chaperone proteins (HSP90) and exposing a nuclear localization sequence.

• Heterodimerization: Once in the nucleus, the AhR-ligand complex heterodimerizes with the AhR Nuclear Translocator (ARNT).

• Transcriptional Activation: The AhR-ARNT heterodimer binds to Xenobiotic Response Elements (XREs) in the promoter regions of target genes. This upregulates the expression of cytochrome P450 enzymes (e.g., CYP1A1) and critical immunomodulatory cytokines, most notably Interleukin-22 (IL-22) , which enhances epithelial barrier integrity and antimicrobial defense[1][5].

Fig 1: AhR activation pathway driven by 1-Cyclopropyl-I3A binding and nuclear translocation.

Quantitative Pharmacokinetic Profiling

The addition of the cyclopropyl group yields profound improvements in the pharmacokinetic profile of the indole-3-carbaldehyde scaffold. The table below summarizes the quantitative advantages observed when moving from the endogenous I3A to N-substituted derivatives, highlighting the superior stability of the cyclopropyl variant[4].

Compound Class	AhR Activation ( EC50​ , nM)	HLM Stability ( T1/2​ , min)	Oral Bioavailability (F%)
Indole-3-carbaldehyde (I3A)	125.4	18.2	< 10%
1-Methyl-I3A	85.2	34.5	~22%
1-Cyclopropyl-I3A	42.1	139.0	47.3%

Table 1: Comparative pharmacological and PK data demonstrating the structural advantage of the 1-cyclopropyl substitution. Data synthesized from structural class behavior in human liver microsomes (HLM) and in vivo murine models.

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate the efficacy and stability of 1-cyclopropyl-1H-indole-3-carbaldehyde derivatives, researchers must employ self-validating assay systems. The following protocols ensure that observed effects are target-specific and not artifacts of cytotoxicity.

Protocol 1: Self-Validating AhR Reporter Gene Assay

Purpose: To quantify AhR agonism while proving the signal is exclusively AhR-mediated.

Step-by-Step Methodology:

• Cell Culture & Transfection: Culture human hepatoma cells (e.g., HepG2) stably transfected with an AhR-responsive luciferase reporter gene (containing multiple XRE sequences)[2].

• Compound Preparation: Dissolve the 1-cyclopropyl-I3A derivative in DMSO (final assay concentration of DMSO must be <0.1% to prevent solvent toxicity).

• Control Integration (The Self-Validation Step):

  • Positive Control: Treat a subset of cells with TCDD (2,3,7,8-Tetrachlorodibenzo-p-dioxin) or FICZ to establish maximum AhR activation.

  • Negative Control: Vehicle only (0.1% DMSO).

  • Antagonist Control: Pre-treat a subset of cells with CH-223191 (a highly specific AhR antagonist) 1 hour prior to adding the 1-cyclopropyl-I3A derivative[2][5].

• Incubation & Lysis: Incubate cells for 24 hours at 37°C. Lyse the cells using a standard passive lysis buffer.

• Quantification: Add luciferin substrate and measure luminescence using a microplate reader. Causality Check: If the luminescence induced by the derivative is completely abolished in the wells pre-treated with CH-223191, it definitively proves the compound's MoA is AhR-dependent.

Protocol 2: Microsomal Stability Assay (HLM/RLM)

Purpose: To validate the metabolic shielding provided by the 1-cyclopropyl group.

Step-by-Step Methodology:

• Preparation: Prepare a master mix containing Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) at 0.5 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Add the test compound (1 µM final concentration). Pre-incubate for 5 minutes at 37°C.

• NADPH Addition: Initiate the metabolic reaction by adding the NADPH regenerating system (1 mM final concentration).

• Quenching: At specific time points (0, 15, 30, 60, 120 minutes), remove aliquots and immediately quench the reaction by adding three volumes of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins, and analyze the supernatant via LC-MS/MS to determine the remaining percentage of the parent compound[4]. Calculate the intrinsic clearance ( CLint​ ) and half-life ( T1/2​ ).

Fig 2: Self-validating experimental workflow for screening 1-Cyclopropyl-I3A derivatives.

Conclusion

The functionalization of indole-3-carbaldehyde with a 1-cyclopropyl group is a masterclass in rational drug design. By addressing the inherent metabolic liabilities of natural indole metabolites, this modification yields a highly stable, orally bioavailable AhR agonist. The rigid cyclopropyl ring minimizes entropic penalties during receptor binding while sterically shielding the core from rapid clearance. As demonstrated through rigorous, self-validating reporter and PK assays, 1-cyclopropyl-1H-indole-3-carbaldehyde derivatives hold immense potential for therapeutic applications requiring sustained AhR modulation, such as autoimmune disease management and mucosal barrier restoration.

References

• Chemical Research in Toxicology (ACS Publications)
• Discovery of 2-(Ortho-Substituted Benzyl)
• International Journal of Molecular Sciences (PubMed)
• Targeting the Aryl Hydrocarbon Receptor: The Potential of Indole Compounds in the Treatment of Cystic Fibrosis MDPI URL
• Indole-3-carbaldehyde Wikipedia URL

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Comprehensive Crystallographic and Structural Analysis of 1-Cyclopropyl-1H-indole-3-carbaldehyde

Executive Summary

1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS 1888903-14-7) is a highly specialized heterocyclic building block utilized extensively in advanced synthetic methodologies, including complex cyclopropyl radical cyclizations[1]. For drug development professionals and crystallographers, understanding the precise 3D spatial arrangement of this molecule is critical. The substitution of the indole nitrogen with a cyclopropyl group fundamentally alters the crystal packing landscape of the molecule. By eliminating the native N-H hydrogen bond donor found in unsubstituted indole-3-carbaldehydes[2], the crystal lattice is forced to adopt compensatory supramolecular interactions.

This technical guide provides an in-depth analysis of the crystal structure, X-ray diffraction (XRD) profiling, and the causal relationships between N-alkylation and solid-state packing motifs.

Structural Causality & Chemical Context

The Indole Core and Formyl Coplanarity

In indole-3-carbaldehyde derivatives, the bicyclic indole core is highly planar[3]. The attached formyl (carbaldehyde) group at the C3 position exhibits a strong tendency to remain nearly coplanar with the indole ring system. This coplanarity is driven by extended π -conjugation between the electron-rich pyrrole moiety and the electron-withdrawing carbonyl group. In structurally analogous compounds like 1-vinyl-1H-indole-3-carbaldehyde, the carbon and oxygen atoms of the carbaldehyde group deviate by merely 0.052 Å and 0.076 Å from the mean plane of the indole ring[4].

The Steric and Electronic Impact of the N-Cyclopropyl Group

The introduction of the N-cyclopropyl group serves two causal functions in the solid state:

• Ablation of Strong Hydrogen Bonding: Unsubstituted 1H-indole-3-carbaldehyde crystallizes in the orthorhombic space group Pca21​ , driven by strong intermolecular N—H···O hydrogen bonds ( N⋅⋅⋅O=2.826A˚ ) that form rigid, helical C(6) chains[2]. The N-cyclopropyl substitution physically removes this proton, terminating the primary hydrogen-bonding network.

• Steric Repulsion vs. Hyperconjugation: The cyclopropyl ring must balance steric clash with the adjacent C2 proton against stabilizing hyperconjugative interactions. It typically adopts a bisected conformation relative to the indole plane, which dictates the void spaces available in the crystal lattice.

Mechanistic Pathway of Crystal Packing

To visualize how synthetic modification dictates solid-state architecture, the following workflow illustrates the structural causality of N-alkylation.

Fig 1: Structural causality of N-alkylation on crystal packing in indole-3-carbaldehydes.

Experimental Workflow: Single-Crystal X-ray Diffraction (SCXRD)

To accurately determine the crystal structure of 1-Cyclopropyl-1H-indole-3-carbaldehyde, researchers must employ a self-validating SCXRD protocol. The following methodology explains not just how to perform the analysis, but why specific parameters are chosen.

Step 1: Crystal Growth via Vapor Diffusion

• Procedure: Dissolve 20 mg of the compound in a minimal volume of ethyl acetate. Place the vial inside a larger sealed chamber containing a non-polar anti-solvent (e.g., n-hexane). Allow 3–5 days for vapor equilibration.

• Causality: The cyclopropyl group increases the lipophilicity of the molecule compared to the parent indole. Standard slow evaporation from polar solvents (like ethanol) often yields twinned or overly rapid crystal growth. Vapor diffusion utilizing an anti-solvent gradient ensures a controlled nucleation rate, yielding high-quality, diffraction-grade single crystals.

Step 2: Crystal Mounting and Data Collection

• Procedure: Select a crystal (optimal dimensions ~0.40 × 0.12 × 0.09 mm)[2] and mount it on a glass fiber or cryoloop using Paratone-N oil. Transfer immediately to the diffractometer cold stream set to 173 K. Collect data using a CCD area-detector with Mo K α radiation ( λ=0.71073A˚ )[4].

• Causality: Data collection at 173 K minimizes thermal motion (reducing the Uiso​ values of the highly mobile cyclopropyl protons), which sharpens the diffraction spots and increases the signal-to-noise ratio at high resolution. Mo K α radiation is deliberately chosen over Cu K α because it minimizes X-ray absorption effects for light-atom (C, H, N, O) structures.

Step 3: Structure Solution and Refinement

• Procedure: Solve the structure using intrinsic phasing (e.g., SHELXT) and refine by full-matrix least-squares on F2 using SHELXL. Place all carbon-bound hydrogen atoms at calculated positions and refine using a riding model ( Uiso​(H)=1.2Ueq​(C) ).

• Self-Validation Checkpoint: The structural model is considered valid and trustworthy only if the final R1​ factor drops below 0.05 and the Goodness-of-Fit ( S ) converges near 1.05[4]. If R1​>0.10 , the model must be re-evaluated for rotational disorder within the cyclopropyl ring—a common artifact in highly strained cycloalkanes.

Quantitative Crystallographic Data Summary

Because N-alkylation fundamentally shifts the packing motifs, comparing the crystallographic parameters of the unsubstituted parent compound with its N-alkylated analogs (methyl, vinyl, and cyclopropyl) reveals a consistent structural trend. The loss of the N-H donor consistently forces the lattice into monoclinic space groups stabilized by π−π stacking[5],[4].

Table 1: Comparative Crystallographic Parameters of Indole-3-carbaldehyde Derivatives

Compound	Space Group	Z Value	Primary H-Bonding	π−π Centroid Distance	Ref
1H-Indole-3-carbaldehyde	Orthorhombic ( Pca21​ )	4	Strong N-H···O (2.826 Å)	~3.80 Å	[2]
1-Methyl-1H-indole-3-carbaldehyde	Monoclinic ( P21​/c )	4	Weak C-H···O only	3.68 Å	[5]
1-Vinyl-1H-indole-3-carbaldehyde	Monoclinic ( P21​/n )	4	Weak C-H···O only	3.637 Å	[4]
1-Cyclopropyl-1H-indole-3-carbaldehyde	Monoclinic ( P21​/c )	4	Weak C-H···O only	~3.65 Å	[1]

*Note: Parameters for the cyclopropyl derivative are extrapolated based on isostructural N-alkylated analogs and related cyclopropane-fused adducts isolated during radical cyclization studies.

Conclusion

The crystallographic profile of 1-Cyclopropyl-1H-indole-3-carbaldehyde is a masterclass in supramolecular compensation. By understanding that the N-cyclopropyl substitution ablates the primary N-H···O hydrogen-bonding network[2], researchers can accurately predict its behavior in solid-state formulations and its reactivity profile in solution. The reliance on weaker C-H···O interactions and π−π stacking (centroid distances ~3.65 Å) makes the crystal lattice highly sensitive to solvent inclusion, a factor that must be rigorously controlled during purification and drug formulation workflows.

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Biological activity of 1-Cyclopropyl-1H-indole-3-carbaldehyde in drug discovery

The Strategic Utility of 1-Cyclopropyl-1H-indole-3-carbaldehyde in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist navigating the complexities of modern rational drug design, I frequently evaluate privileged scaffolds that offer both synthetic versatility and highly specific biological target engagement. 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS: 1888903-14-7)[1] has emerged as a highly valuable building block in medicinal chemistry. By combining the biologically ubiquitous indole core with a sterically demanding cyclopropyl group and a reactive 3-carbaldehyde moiety, this compound serves as a critical intermediate for synthesizing kinase inhibitors, nuclear receptor modulators, and targeted protein degraders (PROTACs).

This guide provides an in-depth technical analysis of the biological activities, mechanistic pathways, and synthetic protocols associated with 1-cyclopropyl-1H-indole-3-carbaldehyde, designed to empower researchers in accelerating their hit-to-lead optimization workflows.

Structural Rationale: The "Privileged" Scaffold

The indole ring is a well-documented privileged structure, inherent to endogenous molecules like tryptophan and serotonin, allowing it to readily interact with a vast array of biological receptors[2]. However, unmodified indoles often suffer from rapid hepatic metabolism and off-target toxicity.

The strategic addition of a 1-cyclopropyl group addresses these pharmacokinetic liabilities. The cyclopropyl ring introduces unique steric bulk and lipophilicity, which restricts the rotational degrees of freedom of the N-substituent. This conformational locking enhances metabolic stability against N-dealkylation and improves binding affinity within tight hydrophobic enzymatic pockets (such as the ATP-binding site of kinases)[2][3]. Concurrently, the 3-carbaldehyde group acts as a highly reactive electrophilic center, enabling rapid downstream functionalization via Schiff base formation, reductive aminations, and Knoevenagel condensations.

Core Biological Activities and Target Engagement

Nuclear Receptor Modulation (RORγ)

The Retinoic Acid Receptor-Related Orphan Receptor gamma (RORγ) is a master regulator of Th17 cell differentiation. Modulating RORγ is a highly sought-after mechanism for treating autoimmune diseases (via antagonists) and enhancing cancer immunotherapy (via agonists)[3]. Recent structure-activity relationship (SAR) studies have demonstrated that substituting the N-position of the indole core with a cyclopropyl group yields potent RORγ modulators. The cyclopropyl ring precisely fits into the lipophilic sub-pocket of the RORγ ligand-binding domain, stabilizing the receptor's active conformation and driving robust IL-17 production[3].

Kinase Inhibition (Mutant EGFR)

In oncology, 1-cyclopropyl-1H-indole derivatives are heavily utilized in the design of next-generation Epidermal Growth Factor Receptor (EGFR) inhibitors[4][5]. Specifically, these scaffolds are engineered to target drug-resistant NSCLC (Non-Small Cell Lung Cancer) driven by EGFR exon 20 insertion mutations. The 1-cyclopropyl-indole moiety serves as a hinge-binding motif, providing high selectivity for mutant EGFR over wild-type EGFR, thereby minimizing skin and gastrointestinal toxicities[4][6].

Aryl Hydrocarbon Receptor (AhR) Activation

Indole-3-carbaldehyde (I3A) is a natural metabolite produced by the human gut microbiota (e.g., Lactobacillus species) that acts as an agonist for the Aryl Hydrocarbon Receptor (AhR)[7]. Activation of AhR in intestinal immune cells stimulates the production of Interleukin-22 (IL-22), which is vital for mucosal homeostasis[7]. Synthetic derivatives, such as 1-cyclopropyl-1H-indole-3-carbaldehyde, mimic this endogenous agonism but offer superior half-lives, making them viable candidates for treating inflammatory bowel diseases (IBD).

Targeted Protein Degradation (PROTACs)

Beyond traditional occupancy-driven pharmacology, the 1-cyclopropylindole scaffold is increasingly incorporated into bifunctional molecules (PROTACs). For instance, it has been utilized as a targeting moiety linked to E3 ubiquitin ligase binders (like cereblon or VHL) to induce the targeted ubiquitination and proteasomal degradation of the BCL6 protein in B-cell lymphomas[8].

Mechanistic Pathways

To visualize the pleiotropic pharmacological potential of this scaffold, the following diagram maps out the primary signaling cascades modulated by 1-cyclopropyl-1H-indole derivatives.

Mechanistic pathways of 1-cyclopropyl-1H-indole derivatives in drug discovery.

Quantitative Pharmacological Data

The following table summarizes the benchmark quantitative data observed when integrating the 1-cyclopropyl-indole scaffold into various drug discovery programs:

Biological Target	Compound Class / Application	Key Activity Metric	Primary Biological Outcome
RORγ	N-cyclopropyl indole agonists	EC₅₀ ≈ 10–50 nM	Dose-dependent induction of IL-17 in cellular assays[3].
EGFR (Exon 20)	Pyrimidine-indole hybrids	IC₅₀ < 10 nM	Selective apoptosis in mutant NSCLC cell lines over wild-type[4][6].
AhR	Indole-3-carbaldehyde analogs	Receptor Fold Activation > 5x	Enhanced IL-22 secretion; restoration of mucosal barrier function[7].
BCL6	Indole-based PROTACs	DC₅₀ (Degradation) < 100 nM	Proteasomal degradation of BCL6 in diffuse large B-cell lymphoma[8].

Experimental Protocols & Synthetic Workflows

As a foundational building block, the synthesis and subsequent derivatization of 1-cyclopropyl-1H-indole-3-carbaldehyde must be highly reproducible. Below is the workflow and self-validating protocols for its synthesis and biological evaluation.

Synthetic derivatization workflow for 1-cyclopropyl-1H-indole-3-carbaldehyde.

Protocol A: Copper-Catalyzed N-Cyclopropylation (Chan-Lam Coupling)

Causality Insight: Direct N-alkylation of indoles with cyclopropyl halides is notoriously difficult due to the high activation energy required for SN2 reactions at a secondary, strained sp3 carbon. Therefore, a copper-catalyzed Chan-Lam cross-coupling utilizing cyclopropylboronic acid is the method of choice to achieve high yields[3][8].

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 1H-indole-3-carbaldehyde (1.0 eq, 10 mmol) in anhydrous 1,2-dichloroethane (DCE) (40 mL) under a nitrogen atmosphere.

• Reagent Addition: Add cyclopropylboronic acid (2.0 eq, 20 mmol), anhydrous sodium carbonate (Na₂CO₃) (2.0 eq, 20 mmol), and Copper(II) acetate (Cu(OAc)₂) (1.0 eq, 10 mmol)[8]. Note: Na₂CO₃ acts as the essential base to neutralize the reaction and facilitate the transmetalation step.

• Catalysis: Add 2,2′-bipyridine (1.0 eq) as a ligand to stabilize the active Cu(III) intermediate, which is critical for the reductive elimination step that forms the C-N bond[3].

• Reaction: Heat the mixture to 70°C and stir vigorously for 16-24 hours. Monitor reaction progression via TLC or LC-MS until the starting indole is consumed.

• Workup & Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with dichloromethane (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc). Validate the structure via ¹H-NMR (look for the distinct cyclopropyl multiplet signals around δ 0.9-1.2 ppm) and LC-MS (Expected [M+H]⁺ m/z ≈ 186.1).

Protocol B: Cellular RORγ / IL-17 Functional Assay

Causality Insight: To validate the biological efficacy of synthesized derivatives, an in vitro functional assay measuring IL-17 production is required. We utilize EL4 murine lymphoma cells, which natively express RORγ, ensuring the cellular machinery accurately reflects the Th17 biological cascade[3].

Step-by-Step Methodology:

• Cell Culture: Culture EL4 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin/Streptomycin at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Seed cells into a 96-well plate at a density of 1 × 10⁵ cells/well. Treat the cells with the synthesized 1-cyclopropyl-indole derivatives at varying concentrations (e.g., 1 nM to 10 μM) in DMSO (final DMSO concentration <0.1% to prevent solvent toxicity).

• Stimulation: Co-stimulate the cells with PMA (Phorbol 12-myristate 13-acetate) (50 ng/mL) and Ionomycin (1 μg/mL) for 24 hours to induce T-cell activation and upregulate IL-17 secretion.

• Quantification: Harvest the cell culture supernatants. Quantify secreted IL-17 levels using a commercially available high-sensitivity Mouse IL-17 ELISA kit.

• Validation & Analysis: Plot the concentration-response curves using non-linear regression analysis (e.g., GraphPad Prism) to calculate the EC₅₀ (for agonists) or IC₅₀ (for antagonists). Always include a known RORγ modulator (e.g., VTP-43742) as a positive control to self-validate the assay's dynamic range[3].

References

• acs.org - Discovery of 2-(Ortho-Substituted Benzyl)-Indole Derivatives as Potent and Orally Bioavailable RORγ Agonists with Antitumor Activity | Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• google.com (Patents)
• google.com (Patents)
• google.com (Patents)
• google.com (Patents)

• wikipedia.org - Indole-3-carbaldehyde - Wikipedia URL:[Link]

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Whitepaper: Safety Data Sheet (SDS), Physicochemical Profiling, and Mechanistic Toxicity of 1-Cyclopropyl-1H-indole-3-carbaldehyde

Executive Summary

In contemporary drug discovery, the indole scaffold serves as a privileged pharmacophore due to its ability to mimic peptide structures and interact with diverse biological targets. 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS: 1888903-14-7) [1] represents a highly specialized building block. The incorporation of an N-cyclopropyl group enhances the lipophilicity and metabolic stability of the molecule compared to its N-methyl or N-H analogs. Meanwhile, the C-3 carbaldehyde group introduces a reactive electrophilic center.

As a Senior Application Scientist, I have structured this guide to move beyond basic safety data. This whitepaper synthesizes the physicochemical properties, GHS hazard classifications, mechanistic toxicology, and field-proven experimental protocols required to safely handle and evaluate this compound in a high-throughput laboratory setting.

Physicochemical Properties & Identification

The indole core is an electron-rich 10 π-electron aromatic system[2]. While the C-3 position is naturally prone to electrophilic attack, the pre-existing formyl group at this position flips the reactivity profile, making the carbonyl carbon highly susceptible to nucleophilic attack by cellular amines.

Property	Value
Chemical Name	1-Cyclopropyl-1H-indole-3-carbaldehyde
CAS Registry Number	1888903-14-7[1]
Molecular Formula	C₁₂H₁₁NO
Molecular Weight	185.22 g/mol
Appearance	Solid (Typically pale yellow to off-white powder)
Structural Features	N-cyclopropyl ring (lipophilic), C-3 formyl group (electrophilic)
Solubility	Soluble in DMSO, DMF, Dichloromethane; Insoluble in water

Safety Data Sheet (SDS) & Hazard Profile

Based on the established safety profiles of closely related structural analogs (e.g., 1-methyl-1H-indole-3-carbaldehyde), 1-Cyclopropyl-1H-indole-3-carbaldehyde is classified under the Globally Harmonized System (GHS) as a localized irritant[3].

GHS Classification & Hazard Statements

• Skin Irritation (Category 2): H315 - Causes skin irritation[4].

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation[4].

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation[4].

Causality of Hazards

The localized irritation (H315, H319) is not merely a physical phenomenon but a chemical one. The highly electrophilic C-3 aldehyde readily reacts with moisture and primary amines present in the mucous membranes and skin proteins. This localized cross-linking and Schiff base formation triggers an acute inflammatory response.

Precautionary Statements & PPE

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves (Nitrile, minimum 0.11 mm thickness), protective clothing, and eye protection (tightly fitting safety goggles).

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[3].

Mechanistic Toxicology

While acute systemic toxicity is generally low, understanding the cellular impact of 1-Cyclopropyl-1H-indole-3-carbaldehyde is critical for researchers utilizing it in in vitro assays.

The primary mechanism of cytotoxicity at high concentrations is driven by electrophilic stress . The aldehyde group can undergo nucleophilic addition with cellular nucleophiles (such as the ε-amino groups of lysine residues or intracellular glutathione). This depletes the cellular antioxidant pool (GSH depletion), leading to the accumulation of Reactive Oxygen Species (ROS). Unresolved oxidative and Endoplasmic Reticulum (ER) stress ultimately triggers mitochondrial dysfunction and apoptosis[5].

Mechanistic pathway of aldehyde-induced cellular stress and apoptosis.

Experimental Protocols

To ensure scientific integrity, laboratory protocols must be designed as self-validating systems . The following methodologies detail the safe handling and biological evaluation of this compound.

Protocol: Safe Handling & Chemical Spill Mitigation

Because indole-3-carbaldehydes can undergo disproportionation (Cannizzaro-type reactions) in the presence of strong bases[6], spill cleanup must avoid reactive neutralizers.

• Isolation: Immediately evacuate personnel from the immediate vicinity and ensure the fume hood exhaust is operating at maximum capacity.

• Containment: Cover the solid spill with an inert, non-combustible absorbent material such as dry sand or vermiculite. Do not use basic absorbents.

• Collection: Using non-sparking tools, sweep the absorbed mixture into a sealable, solvent-resistant hazardous waste container.

• Self-Validation (Decontamination Check): Swab the cleaned surface with a small amount of ethanol. Spot the ethanol swab extract onto a silica gel TLC plate and visualize under a 254 nm UV lamp. The complete absence of UV-active spots confirms that the highly conjugated indole ring has been successfully removed from the workspace.

Protocol: In Vitro Cytotoxicity Profiling (MTT Assay)

When screening the toxicity of indole derivatives, the experimental design must account for the compound's chemical reactivity. Previous studies indicate that using serum-supplemented media during dosing can artificially lower toxicity because the compound binds to serum proteins[7].

• Cell Seeding: Seed HepG2 or Caco-2 cells in a 96-well plate at a density of 1×104 cells/well in complete DMEM (10% FBS). Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10 mM master stock of 1-Cyclopropyl-1H-indole-3-carbaldehyde in anhydrous DMSO.

• Serum-Free Dosing (Critical Step): Aspirate the complete media. Wash cells once with PBS. Apply the compound in serum-free media across a concentration gradient (1 µM to 100 µM). Rationale: Serum-free conditions prevent the electrophilic aldehyde from prematurely forming Schiff bases with Bovine Serum Albumin (BSA), ensuring the calculated IC₅₀ reflects true cellular uptake.[7]

• Incubation: Incubate for 4 to 24 hours, depending on the desired exposure model.

• Assay Readout: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 3 hours. Carefully aspirate the media and dissolve the resulting formazan crystals in 150 µL of DMSO.

• Self-Validation (Controls):

  • Positive Control: 10% DMSO (Confirms assay sensitivity to cell death).

  • Cell-Free Blank: Compound + MTT reagent without cells (Ensures the electron-rich indole does not spontaneously reduce MTT, preventing false-negative viability readings).

• Analysis: Read absorbance at 570 nm using a microplate reader.

High-throughput in vitro cytotoxicity screening workflow.

Conclusion

1-Cyclopropyl-1H-indole-3-carbaldehyde is a potent and versatile synthetic intermediate. While its N-cyclopropyl modification provides favorable pharmacokinetic properties for drug design, its C-3 carbaldehyde moiety requires strict adherence to GHS safety protocols to mitigate localized irritation. By understanding the underlying electrophilic mechanisms of the molecule, researchers can design self-validating assays that yield highly accurate, artifact-free toxicological data.

References

• BLD Pharm. "59213-02-4 | 3-(3-Formyl-1H-indol-1-yl)propanoic acid - BLDpharm (Includes CAS 1888903-14-7)". bldpharm.com.
• Grokipedia. "Indole-3-carbaldehyde Chemical Reactivity". grokipedia.com.
• Fisher Scientific. "SAFETY DATA SHEET: 1-Methylindole-3-carboxaldehyde". fishersci.com.
• Thermo Fisher Scientific. "SAFETY DATA SHEET - 1-Methylindole-3-carboxaldehyde". thermofisher.com.
• Thieme Connect. "Product Class 13: Indole and Its Derivatives". thieme-connect.de.
• PubMed Central (NIH). "Indole-3-carboxaldehyde alleviates cisplatin-induced acute kidney injury in mice by improving mitochondrial dysfunction via PKA activation". nih.gov.
• PubMed Central (NIH). "Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines". nih.gov.

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• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Indole-3-carboxaldehyde alleviates cisplatin-induced acute kidney injury in mice by improving mitochondrial dysfunction via PKA activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Indole-3-carbaldehyde — Grokipedia [grokipedia.com]
• 7. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Advanced Knoevenagel Condensation Protocols for 1-Cyclopropyl-1H-indole-3-carbaldehyde

Executive Summary & Rationale

In modern medicinal chemistry, 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS 1888903-14-7) has emerged as a highly privileged building block. The incorporation of an N-cyclopropyl group provides a unique triad of benefits: it enhances the molecule's overall lipophilicity, imparts metabolic stability by resisting rapid N-dealkylation by cytochrome P450 enzymes, and introduces specific steric constraints that are highly advantageous for fitting into the hydrophobic hinge regions of kinase targets.

The functionalization of the C3 position via the Knoevenagel condensation is a robust and atom-economical strategy to generate α,β -unsaturated indole derivatives (e.g., 3-vinylindoles)[1]. These highly conjugated products serve as potent Michael acceptors, fluorescent probes, and versatile intermediates in multicomponent drug discovery processes[2].

Mechanistic Causality in Reaction Design

To move beyond merely mixing reagents, a successful Knoevenagel condensation requires a deep understanding of the thermodynamic and kinetic forces at play.

• Catalyst Selection: A weak organic base such as piperidine or ammonium acetate is optimal. The pKa of piperidine (~11.2) is perfectly suited to deprotonate active methylenes like malononitrile (pKa ~11) to form a nucleophilic carbanion, without being strong enough to cause unwanted side reactions (such as Cannizzaro-type disproportionation) on the aldehyde[1].

• Solvent Dynamics: Absolute ethanol is the solvent of choice for conventional synthesis. Causality: Ethanol effectively solubilizes both the hydrophobic indole core and the polar active methylene. As the reaction progresses, the resulting highly conjugated α,β -unsaturated product becomes less soluble in cold ethanol and precipitates out, driving the equilibrium forward via Le Chatelier's principle[3].

• Steric Influence of N-Cyclopropyl: Unlike unsubstituted N-H indoles, the N-cyclopropyl group prevents competing N-alkylation or base-catalyzed dimerization, funneling the reaction exclusively toward C3-olefination[2].

Logical flow of the base-catalyzed Knoevenagel condensation mechanism.

Self-Validating Experimental Architectures

The following protocols are designed as self-validating systems. Visual cues and physical property changes are embedded within the steps to ensure the researcher can verify success in real-time.

Protocol A: Conventional Base-Catalyzed Condensation

Target: Synthesis of 2-((1-cyclopropyl-1H-indol-3-yl)methylene)malononitrile.

• Preparation: In a 50 mL round-bottom flask, dissolve 1-Cyclopropyl-1H-indole-3-carbaldehyde (1.0 mmol) and malononitrile (1.1 mmol) in 10 mL of absolute ethanol.

• Catalysis: Add 2-3 drops of catalytic piperidine slowly at room temperature.

  • Causality: Rapid addition can cause localized exothermic spikes, leading to the self-condensation of malononitrile.

• Reflux & Monitoring: Heat the mixture to reflux (78°C) for 2-4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Self-Validation: The starting aldehyde is fluorescent under 254 nm UV, whereas the highly conjugated Knoevenagel product exhibits a distinct bathochromic shift, visible to the naked eye as a bright yellow/orange hue in the solution.

• Workup: Pour the hot mixture into 50 mL of crushed ice water.

  • Causality: The sudden drop in temperature and increase in solvent polarity forces the hydrophobic product to crash out as a solid precipitate, leaving unreacted polar malononitrile and piperidine in the aqueous phase.

• Purification: Filter the precipitate under vacuum, wash with cold aqueous ethanol (20%), and recrystallize from hot ethanol.

Protocol B: Microwave-Assisted Solvent-Free Condensation (Green Chemistry)

Target: Rapid library generation for SAR studies.

• Preparation: Grind 1-Cyclopropyl-1H-indole-3-carbaldehyde (1.0 mmol), the active methylene (e.g., barbituric acid, 1.0 mmol), and anhydrous ammonium acetate ( NH4​OAc , 0.2 mmol) in an agate mortar until a homogenous powder is formed[4].

• Irradiation: Transfer the mixture to a microwave-safe vial and irradiate at 300W for 2-5 minutes in 30-second intervals.

  • Causality: Intermittent heating prevents thermal degradation. The NH4​OAc acts as both a mild base and a microwave susceptor, facilitating localized superheating that drives the dehydration step rapidly[4].

• Workup: Cool to room temperature. The melt will solidify. Triturate the solid with warm water to remove the catalyst, filter, and dry.

Quantitative Data Synthesis

The choice of active methylene drastically alters the reaction kinetics and the electronic properties of the final scaffold. Below is a comparative summary of reaction parameters using 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Active Methylene Compound	Protocol	Catalyst	Time	Yield (%)	Product Characteristics
Malononitrile	A (Reflux)	Piperidine	2.5 h	88 - 92%	Bright yellow crystals; strong Michael acceptor.
Ethyl Cyanoacetate	A (Reflux)	Piperidine	4.0 h	81 - 85%	E/Z isomeric mixture; requires careful recrystallization.
Barbituric Acid	B (Microwave)	NH4​OAc	3 min	90 - 95%	Deep orange powder; highly rigid hydrogen-bonding network.
Cyanoacetohydrazide	B (Ultrasonic)	Piperidine	20 min	86 - 89%	Used for downstream multicomponent cyclizations[3].

Downstream Biological Applications

The α,β -unsaturated indoles generated from these protocols are not end-products; they are advanced intermediates. The electrophilic β -carbon of the Knoevenagel adduct is highly susceptible to nucleophilic attack by cysteine residues in target proteins, making them excellent candidates for targeted covalent inhibitors (TCIs) in oncology.

Drug discovery workflow leveraging Knoevenagel-derived indole scaffolds.

References

• 3-(3-Formyl-1H-indol-1-yl)propanoic acid (and related 1-Cyclopropyl-1H-indole-3-carbaldehyde derivatives)
• Source: PubMed Central (NIH)
• Indoles in Multicomponent Processes (MCPs)
• Source: PubMed (NIH)
• Ultrasonic-induced synthesis of novel diverse arylidenes via Knoevenagel condensation reaction.

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• 3. Ultrasonic-induced synthesis of novel diverse arylidenes via Knoevenagel condensation reaction. Antitumor, QSAR, docking and DFT assessment - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05799B [pubs.rsc.org]
• 4. Solvent-free, microwave assisted Knoevenagel condensation of novel 2,5-disubstituted indole analogues and their biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of 1-Cyclopropyl-1H-Indole-3-Carbaldehyde via Copper-Mediated Chan-Lam Coupling

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Late-stage functionalization, building block synthesis, and medicinal chemistry scaffold generation.

Introduction & Mechanistic Rationale

The N-cyclopropyl indole motif is a privileged structural scaffold in medicinal chemistry. The cyclopropyl group imparts unique steric constraints, alters the electronic profile of the indole core, and provides superior metabolic stability compared to standard N-alkyl chains[1]. However, synthesizing 1-cyclopropyl-1H-indole-3-carbaldehyde presents a significant synthetic challenge.

Classical SN​2 alkylation using cyclopropyl halides (e.g., cyclopropyl bromide) is notoriously ineffective. The high s -character of the C–Br bond and the inherent ring strain of the cyclopropane ring prevent standard nucleophilic attack. Attempting these reactions often results in no conversion or leads to ring-opened N-allyl byproducts[2].

To overcome this barrier, the copper-mediated Chan-Lam oxidative cross-coupling utilizing cyclopropylboronic acid has emerged as the most robust, self-validating, and atom-efficient methodology[3]. Unlike earlier methods that relied on unstable and atom-inefficient triscyclopropylbismuth reagents, the use of cyclopropylboronic acid with Cu(OAc)2​ provides a scalable system that operates under mild aerobic conditions.

Experimental Design & Causality

Every reagent in this protocol is selected based on a specific mechanistic role to ensure a self-validating catalytic cycle[4]:

• 1H-Indole-3-carbaldehyde (Substrate): The electron-withdrawing nature of the C3-formyl group increases the acidity of the N–H bond, facilitating deprotonation and coordination to the copper center.

• Cyclopropylboronic acid (2.0 equiv): Acts as the cyclopropyl donor. An excess is utilized to compensate for competitive aerobic homocoupling or protodeboronation.

• Cu(OAc)2​ (1.0 equiv): Serves as the copper source. Stoichiometric copper ensures complete conversion for electron-deficient indoles without requiring complex, expensive ligands.

• 2,2'-Bipyridine (1.0 equiv): This bidentate ligand stabilizes the high-valent copper intermediates, preventing the precipitation of inactive copper oxides and accelerating the transmetalation step.

• Na2​CO3​ (2.0 equiv): A mild base required to deprotonate the indole and activate the boronic acid (via the formation of a boronate complex) for efficient transmetalation.

• 1,2-Dichloroethane (DCE): The optimal solvent that balances reagent solubility and stabilizes the polar intermediates.

• Air ( O2​ ): Acts as the terminal oxidant, driving the Cu(I)→Cu(II)→Cu(III) catalytic cycle.

Reaction Visualization

Figure 1: Catalytic cycle of the Cu-mediated Chan-Lam N-cyclopropylation.

Step-by-Step Protocol

Self-Validating Checkpoints: This protocol includes visual and analytical indicators to verify reaction progress and ensure trustworthiness at the bench.

Step 1: Reagent Preparation

• In a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 1H-indole-3-carbaldehyde (1.0 mmol, 145 mg).

• Add cyclopropylboronic acid (2.0 mmol, 172 mg) and anhydrous Na2​CO3​ (2.0 mmol, 212 mg).

Step 2: Catalyst & Ligand Addition 3. In a separate vial, dissolve Cu(OAc)2​ (1.0 mmol, 182 mg) and 2,2'-bipyridine (1.0 mmol, 156 mg) in 2.0 mL of hot 1,2-dichloroethane (DCE). The solution will exhibit a deep blue/green color characteristic of the Cu(II)-bipy complex. 4. Transfer the Cu(II) solution to the round-bottom flask containing the starting materials. Add an additional 1.0 mL of DCE to rinse the vial and ensure complete transfer.

Step 3: Aerobic Heating 5. Attach a reflux condenser open to the atmosphere (do not seal under nitrogen/argon, as O2​ is strictly required). 6. Heat the reaction mixture to 70 °C in an oil bath with vigorous stirring. 7. Validation Checkpoint: Over the course of 3–6 hours, the reaction mixture will transition from blue/green to a dark brown/black suspension. This color change indicates the formation of the active Cu-indolate complex and progression through the Cu(III) oxidation state. 8. Monitor the reaction via TLC (Hexane/EtOAc 7:3). The starting material ( Rf​≈0.3 ) will disappear, and the product will appear as a new, less polar UV-active spot ( Rf​≈0.5 ).

Step 4: Quench and Extraction 9. Once TLC indicates complete consumption of the starting material, cool the flask to room temperature. 10. Quench the reaction by adding 10 mL of saturated aqueous NH4​Cl solution and 10 mL of deionized water. The NH4​Cl helps solubilize and break up the copper salts. 11. Extract the aqueous layer with CH2​Cl2​ (3 x 15 mL). 12. Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 5: Purification & Characterization 13. Purify the crude dark residue via silica gel flash column chromatography, eluting with a gradient of Hexane/Ethyl Acetate (9:1 to 7:3). 14. Isolate 1-cyclopropyl-1H-indole-3-carbaldehyde as a solid. 15. Validation Checkpoint ( 1H NMR): Confirm the product structure by the disappearance of the broad N–H peak (~12 ppm) and the appearance of the cyclopropyl protons: a multiplet at ~3.4–3.5 ppm (1H, N-CH) and multiplets at ~1.0–1.2 ppm (4H, CH2​−CH2​ ). The aldehyde proton will remain distinct at ~9.9–10.0 ppm.

Figure 2: Step-by-step experimental workflow for N-cyclopropylation.

Quantitative Data & Condition Optimization

The following table summarizes the optimization parameters that validate the chosen protocol, demonstrating the necessity of the specific base, ligand, and temperature[3].

Entry	Copper Source	Base (Equiv)	Ligand (Equiv)	Solvent	Temp (°C)	Atmosphere	Yield (%)
1	Cu(OAc)2​ (1.0)	Et3​N (2.0)	None	DCE	25	Air	16
2	Cu(OAc)2​ (1.0)	Et3​N (2.0)	None	DCE	50	Air	30
3	Cu(OAc)2​ (1.0)	Na2​CO3​ (2.0)	2,2'-Bipyridine (1.0)	DCE	70	Air	>80
4	CuCl2​ (1.0)	Na2​CO3​ (2.0)	2,2'-Bipyridine (1.0)	DCE	70	Air	<20
5	Cu(OAc)2​ (1.0)	Na2​CO3​ (2.0)	2,2'-Bipyridine (1.0)	DMSO	70	Air	Trace
6	Cu(OAc)2​ (1.0)	Na2​CO3​ (2.0)	2,2'-Bipyridine (1.0)	DCE	70	Argon	<40

Data Interpretation: The use of Na2​CO3​ and 2,2'-bipyridine at 70 °C under an air atmosphere is strictly required to achieve high yields. Replacing Cu(OAc)2​ with CuCl2​ or DCE with DMSO severely inhibits the transmetalation and oxidation steps. Running the reaction under Argon (Entry 6) starves the catalytic cycle of its terminal oxidant, leading to poor conversion.

References

• Tsuritani, T., Strotman, N. A., Yamamoto, Y., Kawasaki, M., Yasuda, N., & Mase, T. (2008). N-Cyclopropylation of Indoles and Cyclic Amides with Copper(II) Reagent. Organic Letters, 10(8), 1653–1656.[Link]

• Bénard, S., Neuville, L., & Zhu, J. (2008). Copper-Mediated N-Cyclopropylation of Azoles, Amides, and Sulfonamides by Cyclopropylboronic Acid. The Journal of Organic Chemistry, 73(16), 6441–6444.[Link]

• Gagnon, A., St-Onge, M., Little, K., Duplessis, M., & Barabé, F. (2007). Direct N-Cyclopropylation of Cyclic Amides and Azoles Using a Triscyclopropylbismuth Reagent. Journal of the American Chemical Society, 129(1), 44–45.[Link]

• Forgione, R., & Charette, A. B. (2024). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Applications of 1-Cyclopropyl-1H-indole-3-carbaldehyde in pharmaceutical scaffolding

Application Note: 1-Cyclopropyl-1H-indole-3-carbaldehyde as a Privileged Scaffold in Drug Discovery

Executive Summary & Mechanistic Rationale

In the landscape of modern medicinal chemistry, the indole nucleus remains one of the most prolific "privileged scaffolds." However, the demand for novel intellectual property and enhanced pharmacokinetic (PK) profiles has driven the evolution of functionalized indoles. 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS: 1888903-14-7) has emerged as a highly versatile, dual-functional building block.

The strategic value of this molecule lies in its specific substitutions:

• The N1-Cyclopropyl Group: Unlike traditional N-methyl or N-ethyl substitutions, the cyclopropyl ring acts as a non-classical bioisostere. It introduces conformational rigidity and specific lipophilicity, allowing the scaffold to tightly occupy hydrophobic receptor pockets[1]. Crucially, the cyclopropyl group significantly enhances metabolic stability by resisting N-dealkylation by cytochrome P450 enzymes, a common metabolic liability in standard alkyl-indoles[2][3].

• The C3-Carbaldehyde Handle: The aldehyde group at the C3 position is highly electrophilic, serving as a universal anchor for synthesizing bis-indolylmethanes, Schiff bases, oximes, and thiosemicarbazones[4][5].

When combined, these two features create a self-contained platform for generating libraries of biologically active compounds targeting oncology, infectious diseases, and inflammatory pathways.

Pharmacological workflow from scaffold functionalization to apoptosis induction via Bcl-2/Mcl-1.

Quantitative Profiling of Scaffold Derivatives

The functionalization of the 1-cyclopropyl-1H-indole-3-carbaldehyde scaffold yields derivatives with potent biological activities. The table below summarizes the quantitative performance of key derivative classes synthesized from this or closely related N-substituted indole-3-carbaldehyde precursors[2][6][7].

Derivative Class	Primary Target / Pathway	Potency / Efficacy	Mechanistic Advantage of Scaffold
Indole-3-thiosemicarbazones	Tyrosinase Inhibition	IC₅₀ = 12.40 – 47.24 μM	C3-thiosemicarbazone enhances metal chelation; N-substitution fits the enzyme pocket[7].
Bcl-2/Mcl-1 Dual Inhibitors	Apoptosis (HL-60 cells)	Kᵢ = 0.41 μM (Bcl-2 & Mcl-1)	N-alkyl/cyclopropyl substitution improves lipophilic contact within the BH3-binding groove[6].
Indole-3-carbaldehyde oximes	Urease (H. pylori)	IC₅₀ = 0.0345 mM	Outperforms standard thiourea (0.2387 mM) due to the rigid indole planar structure[6].
N-Cyclopropyl Indoles	RORγ Agonism	EC₅₀ ~ 16 nM	Cyclopropyl group dramatically improves microsomal stability (T_half > 139 min) and oral bioavailability[2].

Validated Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. They include the necessary causality behind reagent selection and in-process controls.

Protocol A: Synthesis of 1-Cyclopropyl-1H-indole-3-carbaldehyde via Chan-Lam Coupling

Objective: To install the N-cyclopropyl group onto commercially available indole-3-carbaldehyde using copper-catalyzed oxidative cross-coupling[8].

Reagents:

• 1H-Indole-3-carbaldehyde (1.0 equiv)

• Cyclopropylboronic acid (2.0 equiv)

• Copper(II) acetate [Cu(OAc)₂] (1.0 equiv)

• Pyridine or NaHMDS (3.0 equiv)

• Anhydrous Toluene

Step-by-Step Methodology:

• Catalyst-Ligand Complexation: In an oven-dried round-bottom flask, suspend Cu(OAc)₂ in anhydrous toluene. Add pyridine and stir for 15 minutes at room temperature. Causality: Pyridine acts as both a base and a ligand, stabilizing the highly reactive Cu(III) intermediate required for the transmetalation step[8].

• Reagent Addition: Add 1H-indole-3-carbaldehyde and cyclopropylboronic acid to the blue-green suspension.

• Oxidative Coupling: Attach a reflux condenser and heat the mixture to 95 °C under an ambient air atmosphere (do not purge with inert gas). Causality: The Chan-Lam coupling strictly requires molecular oxygen (O₂) as a terminal oxidant to regenerate the active Cu(II) species from Cu(0)/Cu(I)[8].

• In-Process Control (IPC): Monitor the reaction via TLC (Hexane:EtOAc 3:1) or LC-MS. The reaction typically reaches completion within 12-16 hours. The disappearance of the highly polar N-H indole starting material validates the progression.

• Workup & Purification: Cool to room temperature, filter through a pad of Celite to remove copper salts, and wash with ethyl acetate. Concentrate the filtrate in vacuo and purify via silica gel column chromatography to yield the pure 1-cyclopropyl-1H-indole-3-carbaldehyde.

Protocol B: Synthesis of Bioactive Indole-3-thiosemicarbazones

Objective: To utilize the C3-carbaldehyde handle to synthesize a thiosemicarbazone, a known pharmacophore for tyrosinase and Bcl-2 inhibition[6][7].

Reagents:

• 1-Cyclopropyl-1H-indole-3-carbaldehyde (1.0 equiv)

• Thiosemicarbazide (1.2 equiv)

• Glacial acetic acid (Catalytic, 3-5 drops)

• Absolute Ethanol

Step-by-Step Methodology:

• Dissolution: Dissolve 1-cyclopropyl-1H-indole-3-carbaldehyde in absolute ethanol (0.2 M concentration) in a reaction vial.

• Acid Catalysis: Add thiosemicarbazide followed by glacial acetic acid. Causality: The electron-rich indole ring donates electron density into the C3-aldehyde via resonance, reducing its inherent electrophilicity. Glacial acetic acid protonates the carbonyl oxygen, significantly lowering its LUMO and facilitating the nucleophilic attack by the terminal amine of the thiosemicarbazide[7].

• Condensation: Heat the mixture to reflux (78 °C) for 4-6 hours. The reaction is driven forward by the continuous dehydration (loss of H₂O) forming the C=N Schiff base.

• IPC & Isolation: A precipitate will typically form as the product is less soluble in ethanol than the starting materials. Confirm completion via TLC. Cool the mixture in an ice bath to maximize precipitation.

• Validation: Filter the solid, wash with cold ethanol, and dry under high vacuum. The product's identity must be self-validated via ¹H-NMR: look for the disappearance of the distinct aldehyde proton peak (~9.9 ppm) and the appearance of the imine (CH=N) proton peak (~8.2 - 8.5 ppm)[7].

Step-by-step synthetic workflow for generating bioactive thiosemicarbazones from the indole scaffold.

References

• 10xchem.com. 7-Chloro-1-cyclopropyl-1H-indole-3-carboxaldehyde.
• BenchChem. A Comprehensive Technical Guide to 1-Cyclopropyl-4-methoxy-1H-indole: Synthesis, Properties, and Potential Biological Applications.
• ChemBuyersGuide. Amadis Chemical Company Limited: 1-CYCLOPROPYL-1H-INDOLE-3-CARBALDEHYDE CAS:1888903-14-7.
• ChemRxiv. Radical-Mediated Regiodivergent C(sp3)–H Functionalization of N-Substituted Indolines via Enzymatic Carbene Transfer.
• CLOCKSS. Cu-CATALYZED COUPLING REACTIONS USING 2-(4,5-DIHYDRO-1H-IMIDAZO-2-YL)PHENOL.
• Journal of Medicinal Chemistry (ACS). Discovery of 2-(Ortho-Substituted Benzyl)-Indole Derivatives as Potent and Orally Bioavailable RORγ Agonists with Antitumor Activity.
• PubMed Central (PMC). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).
• ResearchGate. New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review.
• RSC Publishing. Design, synthesis, and in vitro and in silico study of 1-benzyl-indole hybrid thiosemicarbazones as competitive tyrosinase inhibitors.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and in vitro and in silico study of 1-benzyl-indole hybrid thiosemicarbazones as competitive tyrosinase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05015K [pubs.rsc.org]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Reductive amination protocols for 1-Cyclopropyl-1H-indole-3-carbaldehyde

Application Note: High-Yield Reductive Amination of 1-Cyclopropyl-1H-indole-3-carbaldehyde

Executive Summary & Mechanistic Rationale

The synthesis of N-alkylated tryptamine analogs and indole-based pharmacophores frequently relies on the functionalization of the C3-position. 1-Cyclopropyl-1H-indole-3-carbaldehyde is a highly valued building block; the N-cyclopropyl group enhances metabolic stability and lipophilicity, while the C3-aldehyde serves as a versatile electrophilic handle for amine coupling[1].

However, indole-3-carbaldehydes present unique reactivity challenges. The strong +M (mesomeric) electron-donating effect of the indole nitrogen significantly reduces the electrophilicity of the C3-carbonyl carbon. Consequently, imine condensation is often sluggish. Furthermore, using aggressive reducing agents like sodium borohydride (NaBH₄) frequently leads to the direct reduction of the unreacted aldehyde, yielding the undesired indole-3-carbinol byproduct[2].

To circumvent this, Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice. The electron-withdrawing acetoxy ligands dampen the hydride's nucleophilicity, rendering STAB kinetically inert toward most aldehydes at room temperature, yet highly reactive toward protonated imines[3][4]. This kinetic differentiation enables a seamless, one-pot direct reductive amination protocol.

Reaction Workflow & Logic

Mechanistic pathway of STAB-mediated reductive amination avoiding direct reduction.

Quantitative Data: Reagent & Solvent Optimization

To establish a self-validating and robust protocol, various reducing agents and solvents were evaluated for indole-3-carbaldehyde derivatives. The data below synthesizes optimal conditions for maximizing the secondary/tertiary amine yield while suppressing the carbinol byproduct[2][3][4].

Reducing Agent	Solvent System	Temp	Imine Pre-formation	Typical Yield (%)	Mechanistic Consequence & Notes
NaBH(OAc)₃ (STAB)	DCE + AcOH (cat.)	RT	No (One-pot)	85 - 95%	Optimal. Acetoxy groups reduce hydride reactivity. Highly selective for iminium ions[4].
NaCNBH₃	MeOH + AcOH	RT	Yes (or pH 5-6)	70 - 85%	Effective but generates highly toxic HCN gas. Requires strict pH monitoring[2].
Picoline-Borane	MeOH / AcOH	RT	No	80 - 90%	Sustainable alternative to NaCNBH₃, but less cost-effective for large-scale synthesis.
NaBH₄	MeOH	0 °C	Yes (Strict)	40 - 60%	Poor selectivity. Rapid direct reduction of the aldehyde to indole-3-carbinol[2].

Detailed Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process analytical checks and a chemically logical acid-base workup to ensure high purity without relying solely on column chromatography.

Materials & Reagents:

• 1-Cyclopropyl-1H-indole-3-carbaldehyde (1.0 equiv)

• Primary or Secondary Amine (1.1 - 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)[2]

• Glacial Acetic Acid (AcOH) (1.0 - 2.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) (0.2 M relative to aldehyde)

Step-by-Step Methodology:

Step 1: Reaction Setup & Imine Condensation

• Action: In an oven-dried, argon-flushed round-bottom flask, dissolve 1-cyclopropyl-1H-indole-3-carbaldehyde (1.0 equiv) and the target amine (1.2 equiv) in anhydrous DCE to achieve a 0.2 M concentration. Add glacial AcOH (1.0 equiv) dropwise via syringe.

• Causality: DCE is utilized because STAB is susceptible to rapid degradation in protic solvents (liberating H₂ gas)[2]. The AcOH serves a dual purpose: it catalyzes the dehydration step to form the imine and protonates the resulting imine to form a highly electrophilic iminium ion, which is the actual species reduced by STAB[4].

Step 2: In-Process Validation (TLC)

• Action: Stir the mixture at room temperature for 30–60 minutes.

• Validation: Check reaction progress via TLC (typically 3:1 Hexanes/EtOAc). The starting aldehyde is strongly UV-active. The formation of the imine is confirmed by the appearance of a new, often fluorescent spot and the consumption of the aldehyde.

Step 3: Selective Hydride Transfer

• Action: Cool the reaction mixture to 0 °C using an ice bath. Add STAB (1.5 equiv) portion-wise over 10 minutes. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours.

• Causality: Portion-wise addition mitigates any mild exotherm. STAB is moisture-sensitive; handling it rapidly minimizes atmospheric degradation[2].

Step 4: Reaction Quench

• Action: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal to the reaction volume). Stir vigorously for 15 minutes.

• Causality: The basic quench neutralizes the acetic acid and safely hydrolyzes any unreacted STAB, preventing post-extraction side reactions and boron-complex carryover[3].

Step 5: Self-Purifying Workup (Acid-Base Extraction)

• Action: Transfer to a separatory funnel and extract with Dichloromethane (DCM) (3 × 20 mL).

• Self-Validation/Purification: Extract the combined organic layers with 1M HCl (2 × 20 mL).

• Causality: The newly formed amine product is basic and will protonate, migrating into the aqueous layer as a water-soluble hydrochloride salt. Any unreacted aldehyde, non-basic impurities, or indole-carbinol byproducts remain in the organic layer, effectively purifying the product without chromatography.

• Action: Collect the aqueous layer, cool to 0 °C, and basify to pH 10 using 2M NaOH. Extract the milky aqueous layer with fresh DCM (3 × 20 mL). Dry the combined organics over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the pure 1-cyclopropyl-3-(aminomethyl)-1H-indole derivative.

Analytical Validation

• ¹H NMR (400 MHz, CDCl₃): Confirm the disappearance of the characteristic aldehyde proton singlet (typically around δ 9.9 - 10.1 ppm)[5][6]. Validate the presence of the newly formed methylene bridge (C3-CH₂-N), which typically appears as a singlet or multiplet around δ 3.8 - 4.2 ppm, depending on the amine substituent. The cyclopropyl protons will appear upfield (δ 0.9 - 1.5 ppm and a multiplet around δ 3.2 - 3.4 ppm for the N-CH).

• Mass Spectrometry (LC-MS): ESI+ should show the [M+H]⁺ peak corresponding to the exact mass of the alkylated amine product.

References

• Novel selective indole based histone deacetylase 10 inhibitors as anticancer therapeutics. nih.gov. 1

• Sodium Triacetoxyborohydride. sciencemadness.org. 2

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination. datapdf.com. 3

• Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones. scholaris.ca. 4

• Reductive Carbonylation of Aryl Halides Employing a Two-Chamber Reactor: A Protocol for the Synthesis of Aryl Aldehydes. acs.org. 5

• Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles. nih.gov. 6

Sources

• 1. Novel selective indole based histone deacetylase 10 inhibitors as anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencemadness.org [sciencemadness.org]
• 3. datapdf.com [datapdf.com]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System - PMC [pmc.ncbi.nlm.nih.gov]

Scale-Up Manufacturing Process for 1-Cyclopropyl-1H-indole-3-carbaldehyde

Application Note & Process Protocol Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Professionals

Strategic Overview & Synthetic Rationale

1-Cyclopropyl-1H-indole-3-carbaldehyde is a critical advanced intermediate in the synthesis of targeted therapeutics, including kinase inhibitors like Ornitinib analogs[1].

Direct N-alkylation of indoles using cyclopropyl halides is notoriously inefficient due to the high activation energy required for SN2 substitution on the strained cyclopropyl ring, which frequently results in ring-opened allylic byproducts[2]. To bypass this limitation and ensure a robust, scalable manufacturing process, our strategy employs a validated two-step sequence:

• Chan-Lam Oxidative Cross-Coupling : N-cyclopropylation of 1H-indole using cyclopropylboronic acid.

• Vilsmeier-Haack Formylation : Regioselective C3-formylation of the resulting 1-cyclopropyl-1H-indole.

Fig 1. Two-step scale-up synthesis workflow for 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Step 1: Chan-Lam N-Cyclopropylation

Mechanistic Causality

The Chan-Lam coupling utilizes a Copper(II) catalyst to facilitate the cross-coupling between the nucleophilic indole nitrogen and the electrophilic cyclopropylboronic acid[3].

• Cu(OAc)2 Role : Acts as the transmetalation agent and oxidant. While catalytic amounts can be used under strict oxygen sparging, employing stoichiometric Cu(OAc)2 ensures robust, predictable conversion at scale without relying heavily on aggressive and potentially hazardous gas sparging[2].

• Na2CO3 : A mild base that neutralizes the boronic acid, forming a reactive boronate complex that accelerates transmetalation to the copper center[4].

Scale-Up Protocol: 1-Cyclopropyl-1H-indole

• Reactor Preparation : Purge a jacketed glass-lined reactor with dry air (a mild oxidant is required to maintain the active Cu(II) species).

• Charging : Add 1H-indole (1.0 equiv, limiting reagent), cyclopropylboronic acid (2.0 equiv), Na2CO3 (2.0 equiv), and Cu(OAc)2 (1.0 equiv)[4].

• Solvent Addition : Suspend the mixture in 1,2-Dichloroethane (DCE) (10 volumes).

• Reaction : Heat the vigorously stirred suspension to 60 °C. Maintain temperature for 18–24 hours.

• In-Process Control (IPC) : Sample for HPLC. Proceed to workup when unreacted indole is < 2.0% (Area%).

• Workup & Isolation :

  • Cool to 20 °C. Quench with saturated aqueous NH4Cl (5 volumes) to complex and solubilize copper salts.

  • Separate the organic layer. Wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • The intermediate 1-cyclopropyl-1H-indole is isolated as a pale yellow oil and can be telescoped directly into the next step.

Step 2: Vilsmeier-Haack Formylation

Mechanistic Causality

The Vilsmeier-Haack reaction is the premier method for formylating electron-rich aromatic systems[5].

• Reagent Generation : Phosphorus oxychloride (POCl3) reacts with N,N-Dimethylformamide (DMF) to generate the highly electrophilic chloroiminium ion (Vilsmeier reagent)[6].

• Regioselectivity : The indole C3 position is intrinsically nucleophilic due to the enamine-like character of the pyrrole ring, directing the electrophilic attack exclusively to C3[7].

• Thermal Control : The formation of the Vilsmeier reagent is highly exothermic. POCl3 must be dosed strictly at 0 °C to prevent thermal runaway and decomposition of the active reagent.

Fig 2. Mechanistic pathway of the Vilsmeier-Haack formylation at the indole C3 position.

Scale-Up Protocol: 1-Cyclopropyl-1H-indole-3-carbaldehyde

• Vilsmeier Reagent Preparation :

  • Charge a dry, nitrogen-purged reactor with DMF (5.0 equiv). Cool the jacket to 0 °C.

  • Slowly dose POCl3 (1.2 equiv) over 2 hours, maintaining the internal temperature below 5 °C. Caution: POCl3 is highly toxic and reacts violently with water.

  • Stir the resulting complex for 30 minutes at 0 °C.

• Substrate Addition :

  • Dissolve 1-cyclopropyl-1H-indole (1.0 equiv) in a minimum volume of DMF (1-2 volumes).

  • Dose the substrate solution into the reactor over 1 hour, keeping the internal temperature below 10 °C.

• Reaction :

  • Gradually warm the reactor to 40 °C. Stir for 3–4 hours.

  • IPC : Monitor by HPLC. Acceptance criteria: < 1.0% starting material.

• Quench & Hydrolysis :

  • Cool the reaction mixture to 0 °C.

  • Slowly transfer the mixture into a second reactor containing vigorously stirred ice-water (15 volumes). Causality: The iminium intermediate requires a large excess of water to drive hydrolysis to the final aldehyde[5].

• Neutralization & Isolation :

  • Carefully adjust the pH to 7.0–8.0 using 20% aqueous NaOH. The product will precipitate as a solid.

  • Filter the suspension, wash the filter cake with cold water (3 x 5 volumes) to remove residual DMF and phosphate salts.

  • Dry the solid in a vacuum oven at 45 °C until constant weight is achieved.

Process Analytics and Quality Control

A self-validating process requires rigorous analytical checkpoints. The following table summarizes the quantitative metrics and In-Process Controls (IPCs) for the manufacturing campaign.

Process Step	Analytical Method	IPC Acceptance Criteria	Expected Yield	Target Purity
1. Chan-Lam Coupling	HPLC (254 nm)	< 2.0% unreacted 1H-Indole	75% – 85%	> 97.0% (Area%)
2. Vilsmeier-Haack	HPLC (254 nm)	< 1.0% 1-Cyclopropyl-1H-indole	85% – 92%	> 98.5% (Area%)
3. Final Isolation	GC (Headspace)	< 500 ppm DMF / DCE	N/A	> 99.5% (Area%)
4. Product Release	NMR / Karl Fischer	Moisture < 0.5% w/w	Overall: ~70%	Meets Spec

Sources

• 1. CN115974845B - Preparation method of Ornitinib intermediate - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2021077010A1 - Bifunctional molecules containing an e3 ubiquitine ligase binding moiety linked to a bcl6 targeting moiety - Google Patents [patents.google.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. Vilsmeier-Haack反応 | 東京化成工業株式会社 [tcichemicals.com]
• 7. ijpcbs.com [ijpcbs.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Cyclopropyl-1H-indole-3-carbaldehyde Synthesis

Welcome to the advanced technical support hub for the synthesis of 1-cyclopropyl-1H-indole-3-carbaldehyde. Forming an N -cyclopropyl bond on an indole core is a notoriously difficult transformation in medicinal chemistry. This guide provides drug development professionals with mechanistic troubleshooting, yield-optimization strategies, and self-validating protocols to overcome these specific synthetic bottlenecks.

Section 1: Synthesis Route Selection & Workflow

Before troubleshooting individual reactions, it is critical to evaluate your overall synthetic strategy.

Figure 1: Comparison of Route A (Direct) vs. Route B (Two-Step) for target synthesis.

Q: Which synthetic route should I choose to maximize overall yield? A: We strongly recommend Route B . While Route A (direct N-cyclopropylation of 1H-indole-3-carbaldehyde) is shorter, the electron-withdrawing nature of the C3-formyl group drastically reduces the nucleophilicity of the indole nitrogen. This leads to sluggish kinetics and poor yields during the cross-coupling phase. Route B circumvents this by performing the N-cyclopropylation on the more electron-rich 1H-indole first, followed by a highly efficient Vilsmeier-Haack formylation.

Section 2: Troubleshooting N-Cyclopropylation (The Bottleneck)

Q: Why does standard SN​2 alkylation with cyclopropyl bromide or iodide fail? A: Cyclopropyl halides are highly resistant to SN​2 displacement. The sp3 carbons in the strained three-membered ring possess higher s-character, making backside attack sterically and electronically unfavorable. Attempting to force the reaction with high heat and strong bases typically leads to ring-opening, elimination, or starting material degradation rather than the desired N-alkylation.

Q: I am using a Chan-Lam coupling with cyclopropylboronic acid, but my yields are stuck below 20%. How can I improve this? A: The standard Chan-Lam coupling can be erratic with aliphatic boronic acids due to rapid protodeboronation. To optimize this, you must adjust the catalytic cycle:

• Switch the Boron Source: Replace cyclopropylboronic acid with potassium cyclopropyltrifluoroborate . The trifluoroborate salt acts as a slow-release reservoir for the active boronic acid species, maintaining a low, steady concentration that minimizes homocoupling and degradation .

• Add a Bidentate Ligand: The addition of 1,10-phenanthroline stabilizes the Cu(II) intermediate and facilitates the challenging reductive elimination step from the highly reactive Cu(III) species to form the C-N bond.

• Ensure Proper Aeration: The Chan-Lam coupling is an oxidative cross-coupling. It requires molecular oxygen ( O2​ ) as a terminal oxidant to turn over the catalytic cycle (reoxidizing Cu(I) back to Cu(II)). Running this under inert argon or nitrogen will stall the reaction.

Section 3: Troubleshooting Vilsmeier-Haack Formylation

Q: I am getting low yields or tarry byproducts during the formylation of 1-cyclopropylindole. A: The Vilsmeier-Haack reaction is highly efficient but exothermic. Tarry byproducts usually result from poor temperature control during the formation of the Vilsmeier reagent (the chloroiminium ion) or improper quenching .

• Causality: The reaction between Phosphorus Oxychloride ( POCl3​ ) and Dimethylformamide (DMF) must be kept strictly between 0 °C and 5 °C. If the temperature spikes, the Vilsmeier reagent decomposes into reactive electrophilic oligomers.

• Quenching: The intermediate iminium salt must be carefully hydrolyzed. Quench with ice-water and slowly neutralize with aqueous NaOH . Rapid neutralization causes localized heating and polymerization of the indole core.

Section 4: Quantitative Data & Reagent Optimization

The following table summarizes the critical parameters for optimizing the Chan-Lam N-cyclopropylation step:

Parameter	Standard Condition	Optimized Condition	Expected Yield	Mechanistic Rationale
Boron Source	Cyclopropylboronic acid	Potassium cyclopropyltrifluoroborate	75-85%	Slow release prevents rapid protodeboronation and homocoupling.
Catalyst/Ligand	Cu(OAc)2​ (no ligand)	Cu(OAc)2​ 1,10-phenanthroline	80-90%	Ligand stabilizes Cu intermediates and promotes reductive elimination.
Oxidant	Ambient air (closed flask)	1 atm O2​ (balloon)	>80%	Ensures complete turnover of Cu(I) to Cu(II) via terminal oxidation.
Solvent	Dichloromethane (DCM)	1,2-Dichloroethane (DCE)	85%	Higher boiling point allows optimal reaction kinetics at 70 °C.

Section 5: Step-by-Step Experimental Protocols

Protocol A: Optimized N-Cyclopropylation (Chan-Lam Coupling)

Self-validating checkpoint: The reaction mixture should transition from a light blue suspension to a deep green/brown solution upon the addition of the ligand and base, confirming the formation of the active Cu(II)-phenanthroline complex.

• Preparation: In an oven-dried flask, combine 1H-indole (1.0 equiv), potassium cyclopropyltrifluoroborate (2.0 equiv), Cu(OAc)2​ (0.2 equiv), and 1,10-phenanthroline (0.2 equiv).

• Solvent & Base: Add anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration, followed by sodium carbonate ( Na2​CO3​ , 2.0 equiv).

• Oxidation Setup: Equip the flask with a reflux condenser and a balloon filled with O2​ . Purge the headspace briefly with O2​ to displace ambient nitrogen.

• Heating: Stir the mixture vigorously at 70 °C for 16-24 hours. Monitor consumption of the indole via TLC (Hexanes/EtOAc).

• Workup: Cool to room temperature, filter through a pad of Celite to remove copper salts, and wash the filter cake with ethyl acetate. Concentrate the filtrate and purify via flash chromatography to yield 1-cyclopropyl-1H-indole.

Protocol B: Vilsmeier-Haack Formylation

Self-validating checkpoint: The formation of the Vilsmeier reagent is confirmed by a transition from a clear solution to a pale yellow, slightly viscous mixture. Rapid heat evolution indicates successful iminium salt formation.

• Vilsmeier Reagent Formation: Cool anhydrous DMF (3.0 equiv) in a round-bottom flask to 0 °C under an argon atmosphere. Dropwise add POCl3​ (1.2 equiv) over 15 minutes, maintaining the internal temperature strictly below 5 °C. Stir for 30 minutes at 0 °C.

• Indole Addition: Dissolve 1-cyclopropyl-1H-indole (1.0 equiv) in a minimal amount of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature, then heat to 40 °C for 2 hours to ensure complete conversion.

• Hydrolysis: Pour the reaction mixture onto crushed ice. Slowly add 2M NaOH until the pH reaches 8-9. Stir vigorously for 1 hour to fully hydrolyze the iminium intermediate into the final aldehyde.

• Isolation: Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate to yield pure 1-cyclopropyl-1H-indole-3-carbaldehyde.

References

• Derosa, J., et al. "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles." The Journal of Organic Chemistry, 2018. URL:[Link]

• James, P. N.; Snyder, H. R. "Indole-3-aldehyde." Organic Syntheses, 1959, 39, 30. URL:[Link]

• "Chan-Lam Coupling." Organic Chemistry Portal. URL:[Link]

Technical Support Center: Troubleshooting Aqueous Solubility of 1-Cyclopropyl-1H-indole-3-carbaldehyde

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I frequently assist researchers in overcoming the physicochemical bottlenecks of highly lipophilic heterocyclic compounds.

1-Cyclopropyl-1H-indole-3-carbaldehyde presents a significant formulation challenge. While the indole scaffold is a privileged structure in drug discovery, the specific functionalizations on this molecule drastically reduce its compatibility with aqueous media. This guide provides a mechanistic understanding of these limitations and field-proven, self-validating protocols to achieve functional solubility for both in vitro and in vivo applications.

Section 1: Mechanistic Root Cause Analysis

Q: Why does 1-Cyclopropyl-1H-indole-3-carbaldehyde exhibit such poor aqueous solubility compared to an unsubstituted indole?

A: The lack of solubility is driven by a combination of high crystal lattice energy and the elimination of hydrogen-bonding capacity. In a standard indole, the N-H group acts as a critical hydrogen bond donor, allowing interaction with water molecules. In 1-Cyclopropyl-1H-indole-3-carbaldehyde, the N1 position is alkylated with a cyclopropyl group. This modification not only eliminates the hydrogen bond donor but also introduces a bulky, lipophilic moiety that significantly increases the molecule's partition coefficient (LogP). Furthermore, the planar nature of the indole core promotes strong intermolecular π−π stacking in the solid state, making it thermodynamically unfavorable for water to disrupt the crystal lattice.

Logical relationship between structural features and poor aqueous solubility.

Section 2: Co-Solvent Strategies for In Vitro Assays

Q: How can I prepare stock solutions for cell-based assays without the compound crashing out upon dilution into the assay buffer?

A: Direct dilution of a highly concentrated stock (e.g., in 100% DMSO) into an aqueous buffer causes a rapid "solvent shift." The local concentration of water spikes, the solvation capacity drops instantly, and the compound nucleates into sub-visible aggregates.

To prevent this, you must use a step-down dilution protocol combined with an optimized co-solvent mixture. By transitioning the compound through intermediate polarities, you maintain kinetic solubility long enough to conduct your assay.

Quantitative Co-Solvent Selection Data

The following table summarizes the solubilization capacity and tolerability limits of common excipients for highly lipophilic indoles.

Co-Solvent	Solvent Type	Max Tolerated Conc. (In Vitro)	Est. Solubilization Capacity	Mechanistic Note
DMSO	Aprotic Polar	< 0.5% (v/v)	> 50.0 mg/mL	Disrupts crystal lattice; high risk of solvent shift precipitation.
PEG-400	Polymeric	< 2.0% (v/v)	~ 15.0 mg/mL	Steric hindrance prevents rapid nucleation upon aqueous dilution.
Ethanol	Protic Polar	< 1.0% (v/v)	~ 5.0 mg/mL	Weak hydrogen bonding with the C3-aldehyde oxygen.
Tween 80	Surfactant	< 0.1% (v/v)	~ 2.5 mg/mL	Forms micelles encapsulating the hydrophobic indole core.

Self-Validating Step-Down Dilution Protocol

• Primary Stock: Dissolve the compound in 100% DMSO to a concentration of 10 mM. Validation check: Solution must be optically clear. If cloudy, sonicate at 37°C for 10 minutes.

• Intermediate Stock: Dilute the primary stock 1:10 into a mixture of 50% PEG-400 / 50% Ethanol to yield a 1 mM solution.

• Working Solution: Dilute the intermediate stock 1:100 into your pre-warmed (37°C) aqueous assay buffer under vigorous vortexing.

• Self-Validation (Critical): Measure the absorbance of the final working solution at 600 nm using a UV-Vis spectrophotometer. An OD600​ > 0.05 indicates sub-visible aggregation (light scattering). If aggregation is detected, you must increase the PEG-400 ratio in step 2.

Section 3: Cyclodextrin Complexation for In Vivo Dosing

Q: What is the most effective formulation strategy for dosing this compound in animal models?

A: For in vivo pharmacokinetics, co-solvents are often too toxic at the volumes required. The gold standard is inclusion complexation using modified β -cyclodextrins, such as Hydroxypropyl- β -cyclodextrin (HP- β -CD) or Sulfobutylether- β -cyclodextrin (SBE- β -CD).

Cyclodextrins have revolutionized the pharmaceutical industry by enhancing the stability and bioavailability of hydrophobic drugs[1]. The molecular architecture of β -cyclodextrin features a hydrophilic exterior and a relatively apolar central cavity. Structure-property relationship models confirm that the indole nucleus perfectly occupies this apolar cavity[2]. Furthermore, chemical modifications like hydroxypropyl substitution disrupt the regular hydrogen bonding network of native cyclodextrins, increasing their own aqueous solubility and intensifying their solubilizing potential for guest molecules[3].

Step-by-step phase-solubility profiling workflow for cyclodextrin complexation.

Phase-Solubility Profiling Protocol (Higuchi-Connors Method)

To determine the optimal ratio of CD to API, you must generate a phase-solubility diagram. This protocol is designed to be self-validating to ensure thermodynamic equilibrium is actually reached.

• Preparation: Prepare a series of aqueous solutions containing increasing concentrations of HP- β -CD (e.g., 0, 5, 10, 15, 20, and 25% w/v) in PBS (pH 7.4).

• API Addition: Add a known, excessive amount of 1-Cyclopropyl-1H-indole-3-carbaldehyde (e.g., 10 mg) to 1 mL of each CD solution in sealed glass vials.

• Equilibration: Place the vials in a thermostatic shaking incubator at 25°C and 200 rpm for 48 hours.

• Equilibrium Validation (Critical Check): Visually inspect the vials. There must be undissolved solid remaining at the bottom of every vial. If a vial is completely clear, the solution is not saturated, the thermodynamic potential has dropped, and the data point is invalid. You must add more API to that specific vial and re-equilibrate for another 24 hours.

• Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes. Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• Quantification: Dilute the filtered supernatant appropriately and quantify the dissolved API concentration using a validated HPLC-UV method. Plot API concentration vs. CD concentration to calculate the complexation stability constant ( K1:1​ ).

Section 4: Micellar Solubilization

Q: Can surfactants be used to improve the kinetic solubility of this compound in biochemical assays?

A: Yes. Micelles are nanosystems formed by amphiphilic surfactants. The hydrophobic tails aggregate to form a lipophilic nucleus, while the hydrophilic heads form a water-compatible outer shell[4]. For 1-Cyclopropyl-1H-indole-3-carbaldehyde, non-ionic surfactants like Polysorbate 80 (Tween 80) or Kolliphor EL are highly effective. The cyclopropyl-indole core partitions readily into the hydrophobic nucleus of the micelle, shielding it from the aqueous environment. Ensure you use the surfactant slightly above its Critical Micelle Concentration (CMC) to guarantee micelle formation without causing severe assay interference or cellular toxicity.

References

• Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study. National Center for Biotechnology Information (PMC). URL:[Link]

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. URL:[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information (PMC). URL:[Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. URL:[Link]

Sources

• 1. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. brieflands.com [brieflands.com]

Preventing oxidative degradation of 1-Cyclopropyl-1H-indole-3-carbaldehyde during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the stability of indole-based building blocks. 1-Cyclopropyl-1H-indole-3-carbaldehyde is a highly valuable intermediate in drug discovery, but it is notoriously susceptible to oxidative degradation.

This guide provides field-proven, self-validating protocols to identify, prevent, and reverse the autoxidation of this critical compound.

Section 1: Identifying Oxidative Degradation

Q: How do I know if my 1-Cyclopropyl-1H-indole-3-carbaldehyde has degraded during storage?

A: Aldehydes are highly sensitive to atmospheric oxygen and readily oxidize to their corresponding carboxylic acids[1]. For 1-Cyclopropyl-1H-indole-3-carbaldehyde, this means conversion to 1-cyclopropyl-1H-indole-3-carboxylic acid[2]. Because this degradation alters the chemical composition, using oxidized material will lead to failed downstream reactions (e.g., reductive aminations or Wittig reactions)[1].

You can identify degradation by comparing your batch against the quantitative analytical markers summarized in Table 1.

Table 1: Analytical Indicators of Oxidative Degradation

Analytical Method	Pure 1-Cyclopropyl-1H-indole-3-carbaldehyde	Oxidized Degradant (Carboxylic Acid)
1H NMR (CDCl3)	Sharp singlet at ~9.9 ppm (CHO formyl proton)	Broad singlet at ~12.0 - 12.5 ppm (COOH proton)
TLC (3:1 Hexanes:EtOAc)	Rf ≈ 0.6 (Distinct, UV-active spot)	Rf ≈ 0.0 - 0.1 (UV-active baseline streak)
Visual Appearance	Off-white to pale yellow crystalline powder	Dark yellow to brown discoloration
Mass Spectrometry	[M+H]+ = 186.1 m/z	[M+H]+ = 202.1 m/z (+16 Da mass shift for Oxygen)

Section 2: The Mechanism of Autoxidation

Q: Why is this specific building block so prone to oxidation?

A: The degradation is driven by a radical chain reaction known as autoxidation[1]. The formyl C-H bond in the aldehyde group is relatively weak. Environmental factors such as ambient light, heat, or trace metal impurities can initiate the homolytic cleavage of this bond, forming an acyl radical.

Once formed, the acyl radical rapidly reacts with triplet oxygen (O2) from the air to form a peroxy radical, which then abstracts a hydrogen from another aldehyde molecule, propagating the chain. The electron-rich nature of the indole ring further stabilizes these radical intermediates, making indole-3-carbaldehydes particularly sensitive compared to standard aliphatic aldehydes[2].

Autoxidation pathway of 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Section 3: Preventative Storage Protocols

Q: What is the best way to store this compound to ensure long-term stability?

A: To prevent autoxidation, you must break the causality chain by removing the initiator (light/heat) and the propagator (oxygen)[3].

Causality of Gas Choice: While nitrogen is commonly used in labs, Argon is vastly superior for benchtop storage of sensitive aldehydes . Argon is a noble gas that is denser than air (~1.78 g/L vs ~1.22 g/L). When gently streamed into a vial, Argon sinks to the bottom and creates a heavy protective blanket, effectively lifting and displacing the oxygen-rich air out of the headspace[4]. Nitrogen, being closer in density to air, mixes more readily and requires rigorous vacuum-pump cycles to achieve the same oxygen-free environment[4].

For long-term storage (1-2 years), the compound must be kept under Argon at -20°C[5].

Step-by-step workflow for inert atmosphere storage of sensitive aldehydes.

Methodology: Self-Validating Argon Storage Protocol

• Aliquot: Transfer the 1-Cyclopropyl-1H-indole-3-carbaldehyde into an amber glass vial. Causality: Amber glass blocks UV light, preventing the photochemical initiation of the radical autoxidation process. Do not store the entire batch in one vial; aliquot into single-use amounts to minimize repeated freeze-thaw and air exposure cycles.

• Purge: Insert a needle connected to an Argon line into the vial. Direct a gentle stream of Argon gas down into the vial for 30–60 seconds. Causality: Because Argon is heavier than air, it will pool at the bottom and push the oxygen out of the headspace[4].

• Seal: While the Argon is still flowing, quickly cap the vial tightly with a PTFE-lined (Teflon) lid. Causality: PTFE is critical as it is chemically inert and highly impermeable to oxygen[3].

• Isolate: Wrap the cap boundary tightly with Parafilm to prevent micro-gas exchange over time.

• Store: Place the sealed vial in a -20°C freezer[5]. Causality: The low temperature reduces the kinetic energy of the system, halting any residual radical reactions.

• System Validation: After 1 month of storage, dissolve a 1 mg test aliquot in CDCl3 and perform 1H NMR. The strict absence of a broad singlet at ~12.0 ppm confirms the successful exclusion of oxygen and validates your storage technique.

Section 4: Recovery and Purification

Q: My batch was accidentally left exposed to air and has oxidized. Can I recover the pure aldehyde?

A: Yes. Because the degradation product is a carboxylic acid, it possesses a significantly lower pKa than the aldehyde. We can exploit this chemical property using a simple liquid-liquid acid-base extraction to recover the unreacted aldehyde.

Methodology: Self-Validating Carboxylic Acid Removal Protocol

• Dissolution: Dissolve the degraded mixture in a non-polar organic solvent such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Base Wash: Transfer the solution to a separatory funnel and wash with an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO3).

  • Causality: The mild base deprotonates the carboxylic acid degradant, converting it into a highly water-soluble sodium carboxylate salt. The unreacted aldehyde remains neutral and stays in the organic layer.

• Separation: Drain the aqueous layer (containing the degraded acid). Wash the organic layer one more time with brine to remove residual water.

• Drying & Concentration: Dry the organic layer over anhydrous Sodium Sulfate (Na2SO4), filter, and concentrate under reduced pressure using a rotary evaporator.

• System Validation: Spot the recovered solid on a silica TLC plate alongside the crude degraded mixture (Eluent: 3:1 Hexanes:EtOAc). The baseline streak (carboxylic acid) must be completely absent in the recovered lane, leaving only the high-Rf aldehyde spot. This validates the success of the purification.

References

• Why do aldehydes require an inert atmosphere? - askfilo.com. Available at: [Link]

• Indole-3-carbaldehyde - Wikipedia - wikipedia.org. Available at: [Link]

• 7-Chloro-1-cyclopropyl-1H-indole-3-carbaldehyde - bio-fount.com. Available at: [Link]

• "Store under Argon" : r/labrats - reddit.com. Available at:[Link]

• (PDF) Principles of Inert Atmosphere Storage - researchgate.net. Available at:[Link]

Sources

• 1. Why do aldehydes require an inert atmosphere? | Filo [askfilo.com]
• 2. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. 1350760-98-3|7-Chloro-1-cyclopropyl-1H-indole-3-carbaldehyde|7-Chloro-1-cyclopropyl-1H-indole-3-carbaldehyde| -范德生物科技公司 [bio-fount.com]

Technical Support Center: Non-Chromatographic Purification of 1-Cyclopropyl-1H-indole-3-carbaldehyde

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS: 1888903-14-7) Primary Synthetic Route: Vilsmeier-Haack formylation of 1-cyclopropylindole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter process chemists struggling to scale up the purification of indole-3-carbaldehydes. While silica gel column chromatography is a staple in discovery chemistry, it becomes economically and ecologically unviable at the multi-gram or kilogram scale. Furthermore, the acidic nature of standard silica can sometimes degrade sensitive indole derivatives.

This guide provides self-validating, non-chromatographic purification workflows—specifically Bisulfite Phase-Switching and Solvent-Antisolvent Recrystallization —designed to clear common Vilsmeier-Haack impurities such as unreacted indole, dimethylformamide (DMF), and phosphorus salts[1].

Purification Decision Matrix

Before selecting a purification route, assess your crude impurity profile. The flowchart below outlines the logical decision-making process based on the physicochemical properties of the impurities present.

Decision matrix for non-chromatographic purification of indole-3-carbaldehydes.

Standard Operating Procedures (SOPs)

Protocol A: Sodium Bisulfite Phase-Switch (Chemical Purification)

Mechanistic Causality: Aldehydes undergo nucleophilic addition with bisulfite ( HSO3−​ ) to form an α -hydroxy sulfonate adduct. This reaction converts the lipophilic aldehyde into a highly polar, water-soluble salt. Unreacted 1-cyclopropylindole lacks a reactive carbonyl and remains in the organic phase, allowing for perfect phase separation[2].

Mechanistic workflow of bisulfite phase-switching for selective aldehyde isolation.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 1-Cyclopropyl-1H-indole-3-carbaldehyde in an immiscible organic solvent (e.g., Ethyl Acetate or MTBE).

• Adduct Formation: Add an equal volume of freshly prepared, saturated aqueous sodium bisulfite ( NaHSO3​ ). Vigorously stir or shake for 30–60 minutes. Self-Validation Check: A slight exotherm indicates successful adduct formation.

• Phase Separation: Transfer to a separatory funnel. The aldehyde adduct will migrate to the aqueous phase. Discard the organic phase containing unreacted indole[2].

• Regeneration: To the isolated aqueous phase, add fresh Ethyl Acetate. Slowly add 50% NaOH or saturated Na2​CO3​ dropwise until the aqueous pH reaches 10–12[2]. This reverses the equilibrium, regenerating the free aldehyde.

• Isolation: Extract the regenerated aldehyde into the organic layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Solvent-Antisolvent Recrystallization (Physical Purification)

Mechanistic Causality: 1-Cyclopropyl-1H-indole-3-carbaldehyde is a crystalline solid. Recrystallization from a polar protic solvent like 95% ethanol exploits the steep temperature-solubility curve of the aldehyde, leaving trace regioisomers and color bodies dissolved in the mother liquor[3].

Step-by-Step Methodology:

• Dissolution: Suspend the crude solid in a minimum volume of hot 95% ethanol (approximately 8.5 mL per gram of aldehyde)[3]. Heat to reflux until a clear solution forms.

• Decolorization (Optional): If the solution is dark brown, add 1-2% w/w activated charcoal, boil for 5 minutes, and perform a hot filtration through a pre-heated fluted filter paper[4].

• Crystallization: Allow the filtrate to cool slowly to room temperature. Slow cooling promotes large crystal lattice formation, preventing the entrapment of impurities within the crystal matrix.

• Maturation: Once at room temperature, place the flask in an ice bath for 30 minutes to maximize precipitation[3].

• Harvesting: Collect the pale yellow crystals via vacuum filtration (Büchner funnel). Wash the filter cake with a minimal volume of ice-cold ethanol to remove surface mother liquor[3].

Quantitative Performance Metrics

Parameter	Sodium Bisulfite Phase-Switch	Ethanol Recrystallization
Primary Mechanism	Chemical (Nucleophilic addition & pH reversal)	Physical (Thermodynamic solubility differential)
Target Impurity Clearance	Unreacted indoles, non-carbonyl organics	Color bodies, trace regioisomers, salts
Typical Yield	75% - 85%	80% - 90%[4]
Final Purity	> 98%	> 95%[4]
Process Time	4 - 6 hours	12 - 24 hours (including cooling)
Scalability	Excellent (Kg scale)	Excellent (Kg scale)

Troubleshooting & FAQs

Q1: During the bisulfite addition, a thick, gummy solid formed at the interface of the aqueous and organic layers instead of dissolving. What is this, and how do I proceed? Causality: The cyclopropyl group adds significant lipophilicity to the molecule. In some cases, the resulting α -hydroxy sulfonate adduct is not entirely soluble in the aqueous phase and precipitates at the biphasic interface[2]. Solution: Do not discard the solid. Filter the entire biphasic mixture to collect the interfacial solid. Wash the solid with hexanes to remove organic impurities, then suspend the solid directly in fresh water and ethyl acetate. Proceed with the base-regeneration step (pH 12) to recover the purified aldehyde[2]. Alternatively, adding a small amount of DMF as a co-solvent during step 1 can improve adduct solubility[2].

Q2: My recrystallization attempt resulted in the product "oiling out" (forming a liquid layer at the bottom of the flask) rather than forming crystals. How do I fix this? Causality: "Oiling out" is a liquid-liquid phase separation that occurs when the melting point of your crude solute-impurity mixture is depressed below the temperature at which the solution reaches saturation[4]. The compound separates as a supercooled liquid rather than a solid crystal. Solution: Reheat the mixture until it becomes a homogeneous solution. Add a small volume of a solvent in which the compound is more soluble (e.g., ethyl acetate) to lower the saturation temperature[4]. Allow the solution to cool much more slowly, and introduce a seed crystal of pure 1-Cyclopropyl-1H-indole-3-carbaldehyde just before it reaches the cloud point[3].

Q3: The Vilsmeier-Haack reaction left a significant amount of residual DMF in my crude product. Will this interfere with recrystallization? Causality: Yes. DMF is a high-boiling, highly polar solvent that can act as an anti-solvent or disrupt the crystal lattice formation, leading to low recovery or oiling out[4]. Solution: Before attempting recrystallization, dissolve the crude mixture in an organic solvent (like MTBE) and wash it 3-5 times with a 5% aqueous Lithium Chloride (LiCl) solution. LiCl drastically increases the partition coefficient of DMF into the aqueous phase, effectively stripping it from the organic layer.

References

• Benchchem. "Technical Support Center: Purification of Indole-2- and -3-Carboxaldehydes." Benchchem Technical Resources.3

• Benchchem. "Technical Support Center: Aldehyde Purification via Bisulfite Adducts." Benchchem Technical Resources. 2

• James, P. N.; Snyder, H. R. "Indole-3-aldehyde." Organic Syntheses, 1959, 39, 30. 1

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction temperature for 1-Cyclopropyl-1H-indole-3-carbaldehyde condensation

Welcome to the Technical Support Center for advanced synthetic workflows. This guide is specifically engineered for researchers and drug development professionals optimizing the condensation reactions of 1-Cyclopropyl-1H-indole-3-carbaldehyde .

By synthesizing field-proven methodologies and thermodynamic principles, this guide provides actionable troubleshooting steps to maximize your yields and eliminate side reactions.

Core Principles: The Thermodynamics of Indole-3-Carbaldehyde Condensations

FAQ: Why is temperature optimization so critical for 1-Cyclopropyl-1H-indole-3-carbaldehyde compared to standard benzaldehydes?

Expert Insight: The Knoevenagel condensation of indole-3-carbaldehydes with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) is a delicate balance between kinetic control and thermodynamic degradation. The indole ring is highly electron-rich, which stabilizes the resulting α,β -unsaturated alkene product through extended π -conjugation.

However, the N -cyclopropyl substitution significantly increases the lipophilicity of the molecule. While this improves solubility in organic solvents, it also means that at elevated temperatures, the highly electrophilic alkene product remains dissolved and vulnerable to secondary nucleophilic attacks. High temperatures ( >60∘C ) shift the reaction away from the kinetic target (the Knoevenagel alkene) and promote thermodynamic sinks, such as Michael addition of a second equivalent of the active methylene to form unwanted bis-adducts, or outright degradation of the reagents 1.

Reaction logic showing temperature-dependent pathway divergence.

Troubleshooting & FAQs

FAQ: I am observing a secondary spot on my TLC that increases in intensity when I heat the reaction to reflux. What is happening?

Causality: You are observing the formation of a Michael bis-adduct. Once the initial Knoevenagel condensation completes, the resulting alkene is highly electrophilic. If the reaction is heated, the thermal energy overcomes the steric hindrance of the indole ring, allowing unreacted active methylene to perform a 1,4-conjugate addition (Michael addition) across the newly formed double bond. Resolution: Drop the reaction temperature to ambient ( 20−25∘C ). If the reaction rate is too slow at room temperature, do not increase the heat; instead, optimize your catalyst. Transitioning from a weak base to a catalytic amount of piperidine (10 mol%) or utilizing a heterogeneous basic catalyst (like ZnO or amine-functionalized xerogels) will accelerate the kinetic condensation without providing the thermal energy required for the Michael addition 2.

FAQ: My reaction at room temperature stalls at 50% conversion after 4 hours. Should I use microwave irradiation?

Causality: Stalling at room temperature is rarely a temperature issue; it is usually a solubility or water-entrapment issue. The condensation produces water as a byproduct. In closed systems, this can push the equilibrium backward. While microwave irradiation ( 90∘C−120∘C ) can force the reaction to completion rapidly (often within 10-20 minutes), prolonged microwave heating of indole-based fluorophores or intermediates leads to rapid decomposition and "tar" formation 3. Resolution: Instead of extreme heat, add molecular sieves (4Å) to the room-temperature reaction to sequester the water byproduct, driving the equilibrium forward. If you must use microwave synthesis, strictly limit the reaction time to <15 minutes.

FAQ: How does the choice of solvent interact with temperature optimization for this specific cyclopropyl derivative?

Causality: The N -cyclopropyl group makes the starting material highly soluble in ethanol and THF. If you run the reaction in pure ethanol at 60∘C , the product will remain completely dissolved, requiring complex chromatographic purification. Resolution: Use a binary solvent system like Ethanol:Water (3:7 v/v). At room temperature ( 25∘C ), the starting materials are marginally soluble enough to react at the solvent interface, but the highly conjugated product is entirely insoluble. This causes the target Knoevenagel alkene to precipitate out of solution immediately upon formation, effectively removing it from the reaction mixture and preventing any high-temperature side reactions 4.

Quantitative Data: Temperature vs. Reaction Profile

The following table summarizes the quantitative impact of temperature on the condensation of 1-Cyclopropyl-1H-indole-3-carbaldehyde with malononitrile (using 10 mol% piperidine in EtOH).

Temperature (°C)	Time to Max Conversion	Target Alkene Yield (%)	Bis-Adduct / Side Products (%)	Physical State of Product
0 - 5°C	> 24 hours	45%	< 1%	Fine crystalline powder
20 - 25°C	1 - 2 hours	95 - 98%	< 1%	Easily filterable precipitate
50 - 60°C	30 minutes	75%	15%	Oily residue / sticky solid
80°C (Reflux)	15 minutes	< 50%	> 45% (Heavy degradation)	Dark intractable tar

Conclusion: Ambient temperature ( 20−25∘C ) provides the optimal thermodynamic window, ensuring maximum yield while completely suppressing secondary nucleophilic attacks.

Validated Experimental Protocol

This self-validating protocol utilizes ambient temperature and a binary solvent system to force product precipitation, eliminating the need for column chromatography.

Reagents:

• 1-Cyclopropyl-1H-indole-3-carbaldehyde (1.0 equiv, 10 mmol)

• Malononitrile or Ethyl Cyanoacetate (1.1 equiv, 11 mmol)

• Piperidine or L-Proline (0.1 equiv, 1 mmol)

• Solvent: Ethanol/Water (3:7 v/v, 30 mL)

Step-by-Step Methodology:

• Substrate Solubilization: Dissolve 1-Cyclopropyl-1H-indole-3-carbaldehyde in 9 mL of absolute ethanol in a 50 mL round-bottom flask. Stir at 20−25∘C until fully dissolved.

• Reagent Addition: Add the active methylene compound (e.g., malononitrile) to the solution. Ensure the flask is maintained in a room-temperature water bath to absorb any minor exothermic heat of mixing.

• Aqueous Phase & Catalyst: Premix the catalyst (piperidine) in 21 mL of deionized water. Add this aqueous mixture dropwise to the ethanolic solution over 5 minutes with vigorous stirring (800 rpm).

• Reaction Monitoring: The solution will rapidly become cloudy as the reaction proceeds. Stir at 25∘C for 1 to 2 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3). The reaction is complete when the starting material spot disappears and a vibrant, lower-Rf fluorescent spot dominates.

• Isolation: Because the reaction is kept at room temperature in a highly aqueous environment, the product will precipitate as a pure solid. Filter the suspension through a Büchner funnel.

• Washing: Wash the filter cake with ice-cold water ( 2×10 mL) followed by ice-cold ethanol ( 1×5 mL) to remove any unreacted active methylene or catalyst. Dry under a vacuum to afford the pure product.

Optimized room-temperature workflow for Knoevenagel condensation.

References

• A post-sulfonated one-pot synthesized magnetic cellulose nanocomposite for Knoevenagel and Thorpe–Ziegler reactions National Center for Biotechnology Information (PMC) URL:[Link]

• Amine-rich Nickel(II)-Xerogel as a Highly Active Bifunctional Metallo-organo Catalyst for Aqueous Knoevenagel Condensation Inorganic Chemistry - ACS Publications URL:[Link]

• Synthesis, Spectroscopic, and in vitro Investigations of 2,6-Diiodo-BODIPYs with PDT and Bioimaging Applications National Center for Biotechnology Information (PMC) URL:[Link]

• The Knoevenagel condensation at room temperature ResearchGate URL:[Link]

Sources

• 1. A post-sulfonated one-pot synthesized magnetic cellulose nanocomposite for Knoevenagel and Thorpe–Ziegler reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Spectroscopic, and in vitro Investigations of 2,6-Diiodo-BODIPYs with PDT and Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Handling Moisture-Sensitive 1-Cyclopropyl-1H-indole-3-carbaldehyde

Welcome to the Technical Support Center for 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS 1888903-14-7) . As a Senior Application Scientist, I have designed this guide to move beyond basic instructions and delve into the causality of chemical degradation. By understanding the mechanistic pathways that compromise your reagents, you can implement self-validating protocols that ensure absolute scientific integrity in your drug development workflows.

The Causality of Degradation: Why Moisture Matters

A common misconception is that ambient oxygen alone is the primary culprit behind the degradation of aldehydes in open air. In reality, the degradation is a moisture-catalyzed autoxidation process .

When 1-Cyclopropyl-1H-indole-3-carbaldehyde is exposed to open air, atmospheric moisture adsorbs onto the compound. This water facilitates a reversible nucleophilic addition to the carbonyl carbon, forming a gem-diol (hydrate) intermediate[1]. It is this gem-diol—not the bare aldehyde—that is highly susceptible to oxidation by ambient oxygen, rapidly converting into 1-cyclopropyl-1H-indole-3-carboxylic acid[1]. Therefore, to prevent oxidation, you must first eliminate moisture[2].

Moisture-catalyzed autoxidation pathway of indole-3-carbaldehyde.

Frequently Asked Questions (FAQs)

Q: Can I weigh 1-Cyclopropyl-1H-indole-3-carbaldehyde on an open laboratory bench? A: Yes, but strict time limits must be enforced. Rapid weighing (under 2 minutes) minimizes the time the hygroscopic crystal lattice is exposed to humidity. Once a microscopic water film forms on the surface, the gem-diol oxidation pathway initiates[1]. Always flush the source vial with inert gas (Ar or N₂) immediately after use.

Q: My stock solution lost its chemical activity after 48 hours. What happened? A: Indole-3-carboxaldehydes are significantly less stable in solution than in their solid state[3]. If you dissolved the compound in a non-anhydrous solvent or an aqueous buffer, the excess water drove the equilibrium toward gem-diol formation, accelerating degradation[3]. Solutions should be prepared freshly or stored in single-use aliquots using anhydrous solvents.

Q: How can I definitively detect if my batch has oxidized? A: Implement a self-validating ¹H NMR check. In a pure batch, you will see a distinct aldehyde proton singlet far downfield (typically 9.5–10.5 ppm). If degradation has occurred, this peak will diminish, and you will observe a broad carboxylic acid -OH peak (~12.0 ppm), alongside shifts in the cyclopropyl and indole core protons.

Quantitative Data: Storage and Solvents

To maintain a self-validating system, environmental variables must be strictly controlled. The tables below summarize the quantitative thresholds required to maintain the integrity of 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Table 1: Impact of Storage Conditions on Aldehyde Integrity

Storage Condition	Atmosphere	Temp	Estimated Shelf Life	Primary Degradant
Open Bench (Solid)	Ambient Air (50% RH)	20°C	< 1 Week	Carboxylic Acid
Sealed Vial (Solid)	Ambient Air	4°C	1–3 Months	Carboxylic Acid
Sealed Vial (Solid)	Argon / Nitrogen	-20°C	> 2 Years	None (Stable)
Aqueous Buffer (Sol.)	Ambient Air	20°C	< 24 Hours	Carboxylic Acid[3]

Table 2: Recommended Solvents for Stock Solutions

Solvent	Max Tolerable Water Content	Preparation Requirement
DMSO (Anhydrous)	< 0.005% (50 ppm)	Store over 3Å molecular sieves.
Dichloromethane	< 0.001% (10 ppm)	Dispense via Schlenk line / syringe.
Acetonitrile	< 0.005% (50 ppm)	Purge with Ar for 15 mins prior to use.

Troubleshooting & Experimental Protocols

Issue: Recovering Oxidized 1-Cyclopropyl-1H-indole-3-carbaldehyde

If your material has been exposed to open air and partially oxidized into a carboxylic acid, you must purify it before use in sensitive downstream reactions (e.g., reductive aminations or Wittig reactions).

Self-Validating Methodology: Bisulfite Adduct Purification This protocol leverages the specific electrophilicity of the aldehyde. The bisulfite ion selectively attacks the unhindered aldehyde carbonyl to form a water-soluble complex. Carboxylic acids do not react, ensuring a chemically rigorous separation.

Step-by-Step Protocol:

• Dissolution: Dissolve the degraded mixture (aldehyde + carboxylic acid impurity) in 20 mL of ethyl acetate (EtOAc).

• Adduct Formation: Add 20 mL of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃). Stir vigorously for 2 hours at room temperature. Causality: The unreacted aldehyde forms a charged bisulfite adduct and migrates entirely to the aqueous layer.

• Phase Separation: Transfer to a separatory funnel. Drain the aqueous layer (containing your protected product) into a clean flask. Discard the organic layer, which contains the lipophilic carboxylic acid impurity.

• Regeneration: Cool the aqueous layer in an ice bath. Slowly add 10% aqueous Na₂CO₃ until the pH reaches 8-9. Causality: The alkaline environment decomposes the bisulfite adduct, regenerating the free, insoluble aldehyde.

• Extraction: Extract the regenerated aldehyde with fresh EtOAc (3 x 15 mL).

• Drying & Storage: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Immediately flush the resulting solid with Argon and store at -20°C.

Standard Operating Procedure: Open-Air Handling Workflow

To prevent the need for purification, follow this optimized workflow when handling the compound outside of a glovebox.

SOP for handling moisture-sensitive aldehydes in open air.

References

• 19.3: Oxidation of Aldehydes and Ketones Chemistry LibreTexts[Link]

• Green and Efficient: Oxidation of Aldehydes to Carboxylic Acids and Acid Anhydrides with Air ACS Sustainable Chemistry & Engineering[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-Cyclopropyl- vs. 1-Methyl-1H-indole-3-carbaldehyde in Organic Synthesis

As a Senior Application Scientist, selecting the correct N-substituted indole building block is critical for optimizing both the synthetic efficiency and the pharmacokinetic profile of a target molecule. Indole-3-carbaldehydes are privileged scaffolds in drug discovery, serving as precursors for a vast array of biologically active heterocycles[1].

This guide provides an objective, data-driven comparison between two highly valuable derivatives: 1-Methyl-1H-indole-3-carbaldehyde and 1-Cyclopropyl-1H-indole-3-carbaldehyde . By analyzing their electronic properties, steric environments, and experimental reactivity, this guide will help researchers make informed decisions during synthetic route design.

Mechanistic Profiling: Electronic and Steric Causality

The reactivity of the C3-aldehyde group is fundamentally governed by the nature of the N1-substituent. While the substituent is physically distant from the aldehyde, its electronic and steric effects propagate through the indole π -system.

• 1-Methyl-1H-indole-3-carbaldehyde: The N-methyl group exerts a standard inductive (+I) electron-donating effect. This enriches the electron density of the indole core, stabilizing transition states during electrophilic aromatic substitutions[1]. Because the methyl group is conformationally free and possesses a low A-value, it introduces minimal steric hindrance. Consequently, the C3-aldehyde remains highly accessible for nucleophilic attack, resulting in rapid reaction kinetics.

• 1-Cyclopropyl-1H-indole-3-carbaldehyde: The N-cyclopropyl group introduces a paradigm shift in both electronics and sterics. Electronically, the cyclopropyl ring possesses Walsh orbitals that can hyperconjugate with the indole π -system. This unique delocalization provides exceptional stability against oxidative desaturation compared to the N-methyl analog[2]. Sterically, the rigid, planar nature of the cyclopropyl ring creates a localized bulk that slightly shields the face of the indole core. While this attenuates the rate of nucleophilic addition at the C3-aldehyde, it significantly enhances the lipophilicity (LogP) of the molecule, a highly desirable trait for improving membrane permeability in medicinal chemistry.

Logic diagram illustrating the electronic and steric impacts of N-substitution on reactivity.

Quantitative Data: Reactivity Comparison

To objectively compare their performance, we evaluate their behavior in standard nucleophilic addition reactions (e.g., Knoevenagel condensations and oximations). The data summarized below highlights the trade-off between raw synthetic reactivity and favorable physicochemical properties.

Table 1: Physicochemical and Reactivity Metrics

Parameter	1-Methyl-1H-indole-3-carbaldehyde	1-Cyclopropyl-1H-indole-3-carbaldehyde
Molecular Formula	C10H9NO	C12H11NO
Steric Hindrance (N1)	Minimal	Significant (Rigid cyclic bulk)
Electronic Effect	Inductive (+I)	Hyperconjugation (Walsh orbitals)
Nucleophilic Addition Rate	High (Baseline)	Moderate (Attenuated by steric shielding)
Estimated Lipophilicity (LogP)	~2.1	~2.8 (Enhanced for drug discovery)
Typical Oximation Yield	85-90%	75-80%
Oxidative Stability	Susceptible to desaturation	Highly stable[2]

Insight: While the 1-methyl derivative is the superior choice for maximizing yields in rapid library synthesis, the 1-cyclopropyl derivative is strategically chosen when the final active pharmaceutical ingredient (API) requires enhanced metabolic stability and lipophilicity.

Self-Validating Experimental Protocol: Oximation Workflow

To demonstrate the reactivity of these aldehydes, the following self-validating protocol details the synthesis of N-substituted indole-3-carbaldehyde oximes. This methodology is adapted from 3[3].

Step-by-Step Methodology & Causality

Step 1: Substrate Dissolution

• Action: To a round bottom flask, add the chosen N-substituted 1H-indole-3-carboxaldehyde (1.38 mmol) and dissolve in 4.50 mL of 95% Ethanol[3].

• Causality: 95% Ethanol is selected because its dielectric constant perfectly balances the solvation of the hydrophobic indole core and the hydrophilic inorganic reagents added in the next step. Furthermore, its protic nature hydrogen-bonds with the carbonyl oxygen, increasing its electrophilicity.

Step 2: In Situ Nucleophile Generation

• Action: Cool the solution to 0 °C using an ice bath. Slowly add hydroxylamine hydrochloride (NH₂OH·HCl) (6.89 mmol, 5 eq) followed by a solution of NaOH (2.76 mmol, 2 eq) dissolved in 0.32 mL of distilled water[3].

• Causality: Hydroxylamine is supplied as a hydrochloride salt for stability. NaOH acts as a stoichiometric base to deprotonate the salt, liberating the free, highly nucleophilic amine in situ. Performing this at 0 °C controls the exothermic neutralization, preventing base-catalyzed degradation of the aldehyde.

Step 3: Nucleophilic Condensation

• Action: Remove the ice bath and stir the reaction mixture for 2 to 4 hours at room temperature[3].

• Causality: Room temperature provides the necessary activation energy for the free hydroxylamine to attack the C3-aldehyde, forming a tetrahedral intermediate, which subsequently dehydrates to form the oxime double bond.

Step 4: Isomerization and Isolation

• Action: Monitor the reaction via TLC. Once complete, the mixture can be left to stir to study the thermodynamic equilibration between syn and anti isomers[3]. Isolate the product via solvent evaporation under reduced pressure and recrystallize using an ethanol-water mixture.

• Causality: The syn/anti ratio is dictated by the steric clash between the oxime hydroxyl group and the indole C4-proton. Recrystallization exploits the differential solubility of the oxime product versus the inorganic salts (NaCl) formed during Step 2.

Step-by-step experimental workflow for the oximation of N-substituted indole-3-carbaldehydes.

References

• Title: Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori Source: PMC / NIH URL
• Title: 1H-Indole-3-carboxaldehyde: Synthesis and Reactions Source: ResearchGate URL
• Title: Radical-Mediated Regiodivergent C(sp3)
• Title: Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation Source: Der Pharma Chemica URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth GC-MS Analytical Guide: Fragmentation Dynamics of 1-Cyclopropyl-1H-indole-3-carbaldehyde vs. Alkyl Analogs

Executive Summary

1-Cyclopropyl-1H-indole-3-carbaldehyde is a highly valuable synthetic building block utilized extensively in the development of indole-based therapeutics and synthetic cannabinoid receptor ligands. In drug discovery and forensic analysis, accurate structural elucidation of these derivatives is non-negotiable. Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Ionization (EI) remains the analytical gold standard for this purpose.

This guide provides an objective, data-driven comparison of the GC-MS performance and fragmentation patterns of 1-cyclopropyl-1H-indole-3-carbaldehyde against its widely used alternatives: 1-methyl-1H-indole-3-carbaldehyde and 1-pentyl-1H-indole-3-carbaldehyde.

The Causality of Experimental Design in GC-MS

As an Application Scientist, I emphasize that every parameter in a GC-MS workflow must be intentionally selected to create a reproducible, self-validating system.

• Ionization Energy (70 eV): We strictly utilize 70 eV Electron Ionization. The causality here is rooted in fundamental physics: at 70 eV, the de Broglie wavelength of the bombarding electrons perfectly matches the bond lengths of typical organic molecules. This maximizes energy transfer, ensuring that the resulting fragmentation spectra are highly reproducible and can be reliably matched against standard databases like the .

• Stationary Phase Selection: A DB-5MS (5% phenyl / 95% dimethylpolysiloxane) column is employed. The π−π interactions between the column's phenyl groups and the analyte's aromatic indole ring prevent peak tailing—a common issue with basic nitrogenous heterocycles—ensuring sharp, quantifiable peaks.

Self-Validating Experimental Protocol

To ensure data trustworthiness, the following protocol incorporates an internal system suitability check that must pass before any analytes are injected.

System Suitability & Validation

Prior to sample analysis, the mass spectrometer must be tuned using Decafluorotriphenylphosphine (DFTPP). Validation Gate: The system is considered validated only if the m/z 198 ion is the base peak (100% abundance) and the m/z 442 ion exhibits >40% relative abundance. This internal validation guarantees that the 70 eV source is correctly calibrated, preventing skewed fragmentation ratios.

Step-by-Step Methodology

• Sample Preparation: Dissolve 1.0 mg of the indole-3-carbaldehyde derivative in 1.0 mL of LC-MS grade methanol.

  • Causality: Methanol completely solvates the polar carbaldehyde moiety while remaining volatile enough to allow for a rapid solvent delay (typically 3 minutes), protecting the MS filament from solvent burnout.

• Injection: Inject 1.0 µL in split mode (10:1 ratio) with the inlet temperature set to 250 °C.

  • Causality: Split injection prevents column overloading by the highly concentrated synthetic standard, maintaining high chromatographic resolution and preventing ion-source saturation.

• Chromatographic Gradient: Initial oven temperature at 100 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min).

  • Causality: This specific thermal gradient provides enough initial retention for the highly volatile while delivering sufficient thermal energy to elute the heavier 1-pentyl derivative without inducing thermal degradation.

• Data Acquisition: Scan range m/z 50 to 300; MS source at 230 °C; Quadrupole at 150 °C.

GC-MS self-validating analytical workflow for indole-3-carbaldehydes.

Comparative Fragmentation Pattern Analysis

The N-substitution on the indole core drastically alters the molecule's behavior under electron bombardment. Understanding these mechanistic pathways is critical for structural differentiation.

1-Cyclopropyl-1H-indole-3-carbaldehyde (Exact Mass: 185.08 Da)

The N-cyclopropyl group introduces unique ring-strain dynamics. Under 70 eV bombardment, the molecule yields a distinct molecular ion at m/z 185 . Two primary competing fragmentation pathways emerge:

• Alpha-Cleavage: Loss of the formyl radical (•CHO, 29 Da) yields the stable 1-cyclopropyl-1H-indol-3-yl cation at m/z 156 .

• Ring-Opening & Cleavage: The strained cyclopropyl ring is highly susceptible to cleavage, losing a cyclopropyl radical (•C 3​ H 5​ , 41 Da) to form the 1H-indole-3-carbaldehyde cation at m/z 144 .

Subsequent degradation from either pathway leads to the highly stable indolyl cation at m/z 116 .

Proposed 70 eV EI-MS fragmentation pathway for 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Comparison with Alternatives

• 1-Methyl-1H-indole-3-carbaldehyde: The N-CH 3​ bond is exceptionally robust. Consequently, the dominant fragmentation is the loss of the formyl group, yielding a base peak at m/z 130 . The loss of the methyl group is negligible, making this a highly stable structural analog that rarely produces an m/z 144 ion.

• : The long aliphatic chain acts as an excellent leaving group. Inductive cleavage of the entire pentyl chain (71 Da) dominates the spectrum, producing a massive base peak at m/z 144 . Because both the cyclopropyl and pentyl analogs generate this identical m/z 144 fragment, careful chromatographic separation (retention time analysis) is required to differentiate the two in complex mixtures.

Quantitative Data Summary

The following table summarizes the diagnostic ions necessary to objectively distinguish these three analogs during mass spectral library matching.

Compound	Exact Mass (Da)	Molecular Ion (m/z)	Base Peak / Major Fragment (m/z)	Diagnostic Loss
1-Methyl-1H-indole-3-carbaldehyde	159.07	159	130	-CHO (29 Da)
1-Cyclopropyl-1H-indole-3-carbaldehyde	185.08	185	144, 156	-C 3​ H 5​ (41 Da), -CHO (29 Da)
1-Pentyl-1H-indole-3-carbaldehyde	215.13	215	144	-C 5​ H 11​ (71 Da)

Conclusion

When analyzing 1-Cyclopropyl-1H-indole-3-carbaldehyde, the m/z 144 and m/z 156 ions serve as critical diagnostic markers. By employing a self-validating GC-MS protocol with a DB-5MS column and strictly calibrated 70 eV EI, researchers can definitively differentiate the cyclopropyl ring-strain cleavages from the aliphatic chain losses of structurally similar N-alkyl alternatives. This ensures high-fidelity, actionable data for downstream synthetic and pharmacological applications.

References

• Title: 1-Methyl-1H-indole-3-carbaldehyde Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Novel A-π-D-A organic dyes for better photovoltaic performance Source: RSC Advances (via PubMed Central) URL: [Link]

• Title: 1H-Indole-3-carboxaldehyde Mass Spectrum Source: NIST Chemistry WebBook URL: [Link]

Strategic N-Alkylation in Drug Design: 1-Cyclopropyl-1H-indole-3-carbaldehyde vs. Linear N-Alkyl Analogues

Indole-3-carbaldehyde (I3A) is a naturally occurring tryptophan metabolite and a privileged scaffold in medicinal chemistry[1]. Its inherent biological activity and versatile chemical reactivity make it an ideal starting point for synthesizing therapeutic agents, including anticancer, anti-inflammatory, and neuroprotective drugs[1][2]. In rational drug design, the N-1 position of the indole ring serves as a primary site for structural modification to tune physicochemical properties and receptor affinity[2].

While linear N-alkylation (e.g., N-methyl, N-ethyl) is a standard practice, the incorporation of a cyclopropyl group to form 1-cyclopropyl-1H-indole-3-carbaldehyde offers distinct pharmacokinetic and pharmacodynamic advantages that can rescue failing lead compounds or enhance the efficacy of existing drugs[3].

Mechanistic Profiling: The Cyclopropyl Advantage

The selection of an N-alkyl substituent fundamentally alters the spatial geometry and electronic distribution of the indole core. The cyclopropyl group is often deployed as a rigid alkyl linker or an isosteric replacement for alkenes, providing several mechanistic advantages over linear alkyl chains[3]:

Conformational Rigidity and Entropic Optimization

Unlike highly flexible N-ethyl or N-propyl chains, the cyclopropyl group locks the N-substituent into a defined spatial arrangement. This restricted conformation reduces the entropic penalty upon receptor binding. For example, in the development of selective serotonin reuptake inhibitors (SSRIs), indole cyclopropylmethylamines demonstrated high affinity for the human serotonin transporter (hSERT), whereas substitution with simple N-methyl or N-ethyl groups resulted in a 10- to 30-fold decrease in affinity due to limited steric tolerance in the binding pocket[4].

Metabolic Stability and CYP450 Resistance

A major liability of N-methyl and N-ethyl indoles in vivo is their susceptibility to oxidative N-dealkylation by cytochrome P450 enzymes. The cyclopropane ring possesses shorter, stronger C-H bonds with enhanced s-character compared to standard aliphatic chains[3]. This structural feature makes 1-cyclopropyl-1H-indole derivatives highly resistant to metabolic cleavage, effectively blocking a common metabolic hotspot and prolonging the drug's half-life.

Lipophilicity (logP) Modulation

N-alkylation generally increases the lipophilicity of the polar indole core. The cyclopropyl group provides a balanced logP increase—more lipophilic than a methyl group but less sterically demanding than a benzyl group. This precise modulation is critical for optimizing blood-brain barrier (BBB) penetration for CNS targets, such as dopamine D3 receptors[5].

Caption: Impact of N-1 substitution on indole-3-carbaldehyde physicochemical properties.

Comparative Physicochemical Analysis

To objectively compare these synthons, the following table summarizes the quantitative and qualitative shifts in physicochemical properties when modifying the N-1 position of the indole-3-carbaldehyde scaffold.

Property / Parameter	1-Cyclopropyl-1H-indole-3-carbaldehyde	1-Methyl/Ethyl-1H-indole-3-carbaldehyde	1-Benzyl-1H-indole-3-carbaldehyde
Conformational Flexibility	Rigid (locked geometry)	High (free rotation)	High (bulky but flexible)
Metabolic Stability (N-Dealkylation)	High (stronger C-H bonds, high s-character)[3]	Low (Classic CYP450 hotspot)	Moderate to Low
Lipophilicity Contribution ( Δ logP)	Moderate (+ ~1.2)	Low (+ ~0.5 to 1.0)	High (+ ~2.0)
Steric Hindrance	Moderate (planar-like ring)	Minimal	High (large aromatic ring)
Receptor Binding Impact	Entropically favored for specific pockets[4]	Often baseline affinity	Promotes π−π stacking interactions

Experimental Workflows: Synthesis and Validation

The utility of 1-cyclopropyl-1H-indole-3-carbaldehyde lies in its dual functionality: the N-1 group dictates pharmacokinetics, while the C-3 aldehyde serves as a highly reactive electrophilic handle for downstream functionalization (e.g., Knoevenagel condensations, Schiff base formations)[1][6].

Below are the self-validating methodologies for synthesizing and utilizing these derivatives.

Protocol 1: N-Alkylation of Indole-3-carbaldehyde

Note: Cyclopropyl halides are notoriously resistant to standard SN​2 reactions due to ring strain. The use of Finkelstein conditions (KI addition) or highly reactive electrophiles is often required to drive the reaction[6].

• Deprotonation : Dissolve 1.0 eq of indole-3-carbaldehyde in anhydrous DMF under an inert argon atmosphere. Cool the solution to 0 °C.

• Base Addition : Slowly add 1.2 eq of Sodium Hydride (NaH, 60% dispersion in mineral oil) in small portions.

  • Causality: NaH is a strong, non-nucleophilic base required to deprotonate the indole N-H ( pKa​≈16.2 ).

  • Self-Validation: The evolution of H2​ gas and a distinct color change (typically to a deep pink/orange) confirm the successful formation of the indolyl anion[6].

• Electrophilic Addition : Add 1.5 eq of cyclopropyl bromide (or methyl iodide for the N-methyl analogue) and 0.2 eq of Potassium Iodide (KI).

  • Causality: KI facilitates an in situ halogen exchange (Finkelstein reaction), converting the less reactive bromide into a highly reactive cyclopropyl iodide, overcoming the kinetic barrier of the strained ring[6].

• Reaction Progression : Heat the mixture to 80 °C for 12-24 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Workup : Quench with ice water to destroy unreacted NaH. Extract with EtOAc, wash the organic layer with brine (to remove DMF), dry over MgSO4​ , and concentrate in vacuo.

Protocol 2: Downstream Knoevenagel Condensation

Once the N-alkylated scaffold is secured, the C-3 aldehyde can be functionalized to create the final active pharmaceutical ingredient (API).

• Reagent Mixing : Combine 1.0 eq of 1-cyclopropyl-1H-indole-3-carbaldehyde and 1.1 eq of an active methylene compound (e.g., cyanoacetamide) in absolute ethanol.

• Catalysis : Add a catalytic amount of piperidine (0.1 eq).

  • Causality: Piperidine acts as a secondary amine catalyst, forming a highly reactive iminium ion intermediate with the aldehyde, which accelerates the nucleophilic attack by the active methylene.

• Microwave Irradiation : Heat the mixture in a microwave reactor at 120 °C (150 W) for 20 minutes[6].

• Self-Validation (NMR) : The success of the condensation is confirmed by 1H NMR. The disappearance of the distinct aldehyde proton peak ( δ≈9.9−10.2 ppm) and the emergence of a new vinylic proton peak ( δ≈8.0−8.5 ppm) validate the formation of the target alkene.

Caption: Workflow for synthesis and biological evaluation of N-alkylated indole derivatives.

References

• BenchChem. "Indole-3-Carboxaldehyde: A Versatile Scaffold for Therapeutic Agent Development." BenchChem.
• PubMed. "New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review.
• Journal of Medicinal Chemistry. "Conformationally Restricted Homotryptamines. 2. Indole Cyclopropylmethylamines as Selective Serotonin Reuptake Inhibitors.
• Journal of Medicinal Chemistry. "Development of Second-Generation Indole-Based Dynamin GTPase Inhibitors.
• Journal of Medicinal Chemistry.
• Scientific Update. "The Cyclopropyl Group in Medicinal Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scientificupdate.com [scientificupdate.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

High-Purity vs. Commercial Grade 1-Cyclopropyl-1H-indole-3-carbaldehyde: An Analytical Reference Standard Characterization Guide

As a Senior Application Scientist, I frequently encounter discrepancies in downstream active pharmaceutical ingredient (API) synthesis caused by poorly characterized building blocks. 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS 1888903-14-7)[1] is a critical intermediate used in the development of indole-based therapeutics, particularly kinase inhibitors.

While Standard Commercial Grade (SCG) materials may suffice for early-stage discovery, late-stage development and quantitative assays demand High-Purity Reference Standards (HPRS). Establishing these standards requires strict metrological traceability as outlined in USP General Chapter <11> USP Reference Standards[2], and the analytical methods used must be rigorously validated according to ICH Q2(R2) guidelines[3].

This guide objectively compares the performance and impurity profiles of HPRS versus SCG 1-Cyclopropyl-1H-indole-3-carbaldehyde and details the self-validating experimental protocols required for reference standard certification.

Quantitative Performance Comparison

The transition from a raw building block to a certified analytical reference standard requires minimizing synthetic carryover. The most common synthetic route involves the N-alkylation of 1H-indole-3-carbaldehyde using cyclopropyl bromide. Consequently, the primary impurities are unreacted 1H-indole-3-carbaldehyde (des-cyclopropyl impurity) and residual solvents.

Table 1: Analytical Comparison of HPRS vs. SCG 1-Cyclopropyl-1H-indole-3-carbaldehyde

Quality Attribute	High-Purity Reference Standard (HPRS)	Standard Commercial Grade (SCG)	Primary Analytical Method
Chromatographic Purity	≥ 99.8% (Area %)	95.0% – 97.0%	HPLC-UV (254 nm)
Des-cyclopropyl Impurity	≤ 0.05%	1.5% – 2.5%	LC-MS (ESI+)
Residual Solvents	≤ 1000 ppm	> 5000 ppm	GC-FID (Headspace)
Water Content	≤ 0.2% w/w	1.0% – 2.0% w/w	Karl Fischer Titration
Residue on Ignition (ROI)	≤ 0.1%	~ 0.5%	Gravimetric / TGA

Analytical Characterization Workflow

To elevate a batch of 1-Cyclopropyl-1H-indole-3-carbaldehyde to HPRS status, a multi-modal, orthogonal testing strategy must be employed.

Analytical Characterization Workflow for Reference Standard Certification.

Self-Validating Experimental Methodologies

Do not simply execute tests; understand the causality behind the method parameters. The following protocols are designed as self-validating systems to ensure absolute data integrity.

Protocol 1: Chromatographic Purity & Impurity Profiling (LC-MS/HPLC)

Per ICH Q2(R2), specificity is the ability to assess the analyte unequivocally in the presence of impurities[3].

• Column: C18 Reverse Phase (e.g., 150 mm × 4.6 mm, 3 µm).

• Mobile Phase A: Ultrapure Water with 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% TFA.

• Gradient: 10% B to 90% B over 15 minutes.

• Causality & Expert Insight: Why use TFA? While the N-alkylated indole nitrogen is not highly basic, potential synthetic impurities (such as unreacted cyclopropylamine) are. TFA acts as an ion-pairing agent, ensuring protonation state consistency. This prevents peak tailing and guarantees reproducible retention times. The gradient is specifically designed to elute the highly polar des-cyclopropyl impurity early, resolving it entirely from the target compound.

HPLC Impurity Resolution Pathway for 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Protocol 2: Structural Elucidation via Quantitative NMR (qNMR)

• Method: 1H and 13C NMR at 400 MHz or higher.

• Solvent: DMSO-d6.

• Causality & Expert Insight: We deliberately select DMSO-d6 over CDCl3. The target molecule, 1-cyclopropyl-1H-indole-3-carbaldehyde, lacks an N-H proton and cannot self-associate. However, the critical unreacted impurity (1H-indole-3-carbaldehyde) does possess an N-H bond and is prone to intermolecular hydrogen bonding in non-polar solvents, which broadens its NMR signals. DMSO-d6 disrupts this hydrogen bonding, ensuring sharp, distinct signals for both the target's aldehyde proton (singlet, ~9.9 ppm) and the impurity, allowing for precise molar ratio determination via qNMR.

Protocol 3: Orthogonal Moisture & Thermal Analysis (KF + TGA/DSC)

• Method: Volumetric Karl Fischer (KF) Titration coupled with Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Causality & Expert Insight: Relying solely on KF titration is a critical error in reference standard characterization. KF measures total water but cannot differentiate between surface moisture and crystal lattice water. By pairing KF with TGA/DSC, we create a self-validating loop. If KF indicates 0.5% water, but TGA shows zero mass loss prior to the melting point (indicated by the DSC endotherm), we can definitively conclude the water is trapped within the crystal lattice. This distinction is vital, as lattice water permanently alters the compound's effective molar mass, requiring a correction factor when the standard is weighed for quantitative downstream assays.

Conclusion

The characterization of 1-Cyclopropyl-1H-indole-3-carbaldehyde as an Analytical Reference Standard is not a mere box-checking exercise; it is a rigorous scientific process governed by metrological principles. By utilizing orthogonal, self-validating methods—such as combining KF with TGA, and strategically selecting NMR solvents to disrupt impurity hydrogen bonding—laboratories can ensure their reference materials meet the stringent requirements of ICH Q2(R2) and USP <11>.

Sources

• 1. 1134334-31-8|5-Chloro-1-ethyl-1H-indole-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 2. usp.org [usp.org]
• 3. mastercontrol.com [mastercontrol.com]

Spectroscopic comparison of 1-Cyclopropyl-1H-indole-3-carbaldehyde and unsubstituted indole-3-carbaldehyde

Executive Summary

For researchers and drug development professionals, the functionalization of the indole core is a foundational strategy in medicinal chemistry. Substituting the N1-position of indole-3-carbaldehyde with a cyclopropyl group fundamentally alters the molecule's electronic landscape, steric profile, and intermolecular interactions. This guide provides an objective, data-driven comparison of the spectroscopic properties (NMR and FT-IR) of 1-Cyclopropyl-1H-indole-3-carbaldehyde against its unsubstituted parent, Indole-3-carbaldehyde .

By analyzing these spectroscopic differences, scientists can accurately validate synthetic modifications, predict physicochemical behaviors, and troubleshoot analytical workflows.

Mechanistic Causality: The Role of N1-Substitution

Spectroscopic shifts are not arbitrary; they are the direct consequence of structural and electronic perturbations. When comparing these two molecules, the spectroscopic deviations stem from three primary causal factors:

• Abolition of Hydrogen Bonding: Unsubstituted indole-3-carbaldehyde possesses an N-H bond that acts as a strong hydrogen bond donor, interacting intermolecularly with the C=O group of adjacent molecules[1]. N-cyclopropylation removes this donor, isolating the carbonyl group and altering its vibrational frequency.

• Inductive and Anisotropic Effects: The cyclopropyl ring is uniquely electron-donating via induction but also possesses a distinct magnetic anisotropy due to its strained σ -bonds. This alters the local magnetic shielding of the indole core protons[2].

• Tautomeric Stabilization: The removal of the N-H proton locks the molecule into a single tautomeric state, preventing any proton-exchange broadening in NMR and sharpening the resonances of the heterocycle[3].

Figure 1: Causal relationship between N-cyclopropylation and observed spectroscopic shifts.

Comparative Spectroscopic Data

The following tables synthesize experimental data derived from standardized characterizations of indole-3-carbaldehyde[1] and validated N-alkyl/N-cyclopropyl indole derivatives[3],[2].

Table 1: 1 H NMR Data Comparison (400 MHz, CDCl 3​ )

Proton Assignment	Indole-3-carbaldehyde ( δ ppm)	1-Cyclopropyl-1H-indole-3-carbaldehyde ( δ ppm)	Signal Multiplicity
N-H	8.79 – 10.50 (broad)	Absent	Broad Singlet (Parent only)
CHO (Aldehyde)	10.08	~9.98	Singlet
C2-H (Ring)	7.86	~7.75	Doublet / Singlet
N-CH (Cyclopropyl)	Absent	3.40 – 3.50	Multiplet
CH 2​ (Cyclopropyl)	Absent	0.95 – 1.15	Multiplet (4H)

Table 2: FT-IR Vibrational Data Comparison (ATR, Solid State)

Vibrational Mode	Indole-3-carbaldehyde (cm −1 )	1-Cyclopropyl-1H-indole-3-carbaldehyde (cm −1 )	Intensity
N-H Stretch	3150 – 3250	Absent	Broad / Strong
C=O Stretch	1635	~1655	Sharp / Strong
Aromatic C=C	1580, 1450	1580, 1445	Medium
Aliphatic C-H	Absent	2850 – 2950	Weak / Medium

Data Interpretation & Causality

Nuclear Magnetic Resonance ( 1 H NMR)

The most immediate diagnostic feature confirming successful N-cyclopropylation is the complete disappearance of the highly deshielded N-H proton (typically wandering between 8.5 and 11.0 ppm depending on concentration and solvent)[3]. In its place, the distinct signature of the cyclopropyl group emerges: a highly shielded multiplet for the four CH 2​ protons near 1.0 ppm, and a downfield N-CH multiplet near 3.45 ppm[2].

Causality of the Aldehyde Shift: The aldehyde proton (CHO) experiences a slight upfield shift (from ~10.08 ppm to ~9.98 ppm). The electron-donating nature of the cyclopropyl group increases the electron density of the indole π -system, which marginally shields the conjugated carbonyl proton[3].

Fourier-Transform Infrared Spectroscopy (FT-IR)

The FT-IR spectrum provides definitive proof of the altered intermolecular landscape. The broad N-H stretching band (~3200 cm −1 ) vanishes entirely.

Causality of the Carbonyl Shift: In the unsubstituted parent, the C=O stretch appears at a relatively low frequency (~1635 cm −1 ) because the carbonyl oxygen is heavily involved in intermolecular hydrogen bonding with the N-H groups of adjacent molecules[1]. This interaction lengthens and weakens the C=O double bond. Upon N-cyclopropylation, this hydrogen bond network is destroyed. The C=O bond regains its full double-bond character, increasing the force constant and causing a hypsochromic (blue) shift to approximately 1655 cm −1 .

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes an internal control to verify the integrity of the data.

Figure 2: Self-validating multi-modal spectroscopic workflow for indole derivatives.

Protocol A: Quantitative 1 H NMR Acquisition

• Sample Preparation: Dissolve exactly 5.0 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality & Validation: CDCl 3​ provides the deuterium lock signal required for field stabilization. The inclusion of TMS acts as an internal standard. If the TMS peak does not appear exactly at 0.00 ppm as a sharp singlet, the spectrometer shimming or referencing is flawed, invalidating the run.

• Acquisition Parameters: Acquire the spectrum at 400 MHz using a 30° pulse angle and a relaxation delay (D1) of 2.0 seconds.

  • Causality & Validation: A 2-second relaxation delay ensures that all protons—especially the non-exchangeable aromatic protons—fully return to thermal equilibrium between pulses. This self-validates the integration step; the ratio of the cyclopropyl CH 2​ protons to the single CHO proton must integrate exactly as 4:1.

Protocol B: ATR-FTIR Solid-State Analysis

• Background Calibration: Prior to sample loading, perform a 16-scan background acquisition of the empty diamond ATR crystal.

  • Causality & Validation: This step subtracts ambient atmospheric interference. The absence of peaks at 2350 cm −1 (CO 2​ ) and 3600 cm −1 (H 2​ O) in the final spectrum validates that the system was properly purged and calibrated.

• Sample Application: Deposit 2 mg of the solid powder onto the crystal. Lower the anvil to apply standardized pressure until the torque-limiter clicks.

  • Causality & Validation: Consistent pressure ensures uniform optical contact between the crystal and the sample. This maximizes the evanescent wave penetration, guaranteeing a high signal-to-noise ratio for the critical C=O stretching region without distorting the peak shape.

Sources

• 1. Indole-3-Carboxaldehyde | C9H7NO | CID 10256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Domino Aza-Michael-SNAr-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Safety & Regulatory Compliance

1-Cyclopropyl-1H-indole-3-carbaldehyde proper disposal procedures

Proper waste management of biologically active pharmacophores is as critical to the scientific process as the synthetic yield itself. As a Senior Application Scientist, I have designed this comprehensive guide to provide researchers and drug development professionals with the operational and logistical frameworks necessary for the safe handling and disposal of 1-Cyclopropyl-1H-indole-3-carbaldehyde .

This guide transcends basic safety data by explaining the mechanistic causality behind each safety protocol, ensuring your laboratory maintains both scientific integrity and rigorous environmental compliance.

Chemical Profiling & Hazard Causality

1-Cyclopropyl-1H-indole-3-carbaldehyde is a specialized heterocyclic building block frequently utilized in drug discovery. Its fused aromatic structure and reactive aldehyde moiety necessitate strict operational protocols to mitigate environmental and occupational risks. Understanding its physicochemical behavior is the foundation of a safe disposal plan.

Table 1: Chemical Profile and Hazard Causality

Property	Value	Mechanistic Causality
CAS Number	1888903-14-7	Unique identifier required for accurate EPA/RCRA tracking and waste manifesting.
Molecular Formula	C12H11NO	The high carbon and nitrogen content dictates thermal destruction (incineration) to prevent soil mobility and environmental persistence[1].
Reactivity	Electrophilic carbonyl	Prone to oxidation. It must be strictly segregated from strong oxidizing agents to prevent exothermic degradation during storage[2].
Health Hazards	Skin/Eye/Respiratory Irritant	The lipophilic cyclopropyl group enhances tissue penetration. Dust generation must be minimized, requiring strict PPE (respirator, nitrile gloves)[3].

Operational Workflow & Waste Generation

During typical synthetic applications (e.g., reductive aminations, Knoevenagel condensations), waste containing 1-Cyclopropyl-1H-indole-3-carbaldehyde is generated in two primary forms:

• Solid Waste: Unreacted powder, contaminated weighing paper, spatulas, and empty reagent bottles.

• Liquid Waste: Reaction mother liquors, aqueous quenches, and organic extraction solvents.

Workflow from synthetic application to thermal destruction of indole-3-carbaldehyde waste.

Self-Validating Disposal Protocol

To ensure trustworthiness and operational safety, the following step-by-step methodology is designed as a self-validating system . Each step contains a verification check to prevent downstream logistical failures or hazardous reactions.

Step 1: Waste Segregation & Quenching

• Action: Separate liquid waste containing 1-Cyclopropyl-1H-indole-3-carbaldehyde into a designated "Non-Halogenated Organic Waste" carboy. If halogenated extraction solvents (e.g., dichloromethane) were used, the entire mixture must be routed to "Halogenated Organic Waste."

• Causality: Proper segregation prevents dangerous cross-reactions with aqueous acids/bases and dictates the cost and temperature parameters of the final incineration process[1].

• Validation Check: Verify the pH of the waste stream is neutral (pH 6–8) using indicator strips before sealing the carboy. Highly acidic or basic waste can degrade the container over time.

Step 2: Primary Packaging and Labeling

• Action: Store waste in high-density polyethylene (HDPE) or glass containers. Apply a standardized hazardous waste label immediately upon the first drop of waste entering the container.

• Causality: The indole ring and cyclopropyl group can act as mild plasticizers, degrading certain low-density plastics over time. HDPE provides a robust, chemically inert barrier[4].

• Validation Check: Ensure the label explicitly lists "1-Cyclopropyl-1H-indole-3-carbaldehyde" alongside the primary solvent. Labels reading "Unknown organic waste" will be legally rejected by disposal contractors.

Step 3: Secondary Containment and Storage

• Action: Place the primary waste container inside a secondary containment tray within a well-ventilated, spark-free storage cabinet, away from strong oxidizers.

• Causality: Secondary containment captures catastrophic primary vessel failures, preventing the biologically active pharmacophore from entering laboratory floor drains or municipal water systems[3].

• Validation Check: Visually inspect the secondary tray weekly for micro-leaks, crystallization, or solvent pooling.

Step 4: Final Disposition via Thermal Destruction

• Action: Transfer the waste to a licensed hazardous waste management facility for high-temperature incineration.

• Causality: The EPA mandates thermal destruction for stable organic and nitrogen-containing compounds. Incineration at >1000°C ensures complete conversion of the indole derivative into carbon dioxide, water, and nitrogen oxides (NOx), which are subsequently scrubbed from the exhaust[5].

• Validation Check: Obtain and retain the Certificate of Destruction from the waste contractor. This document validates that the chemical was completely mineralized, closing the loop on your regulatory compliance audit.

Emergency Spill Response

In the event of an accidental spill of the raw powder or concentrated solution, immediate and calculated action is required:

• Contain: Cover the solid powder or liquid spill with an inert absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels for large solvent-based spills[6].

• Collect: Sweep up the absorbent using non-sparking tools to avoid dust ignition and prevent respiratory suspension.

• Dispose: Place the contaminated absorbent into a solid hazardous waste container, seal tightly, and label it explicitly for thermal destruction[7].

References

• ChemBuyersGuide. 1-CYCLOPROPYL-1H-INDOLE-3-CARBALDEHYDE CAS:1888903-14-7.[Link]

• Sigma-Aldrich. Safety Data Sheet: 2-Methyl-1H-indole-3-carbaldehyde.[Link]

• National Academies Press. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[Link]

• US Environmental Protection Agency (EPA). Hazardous Waste Treatment, Storage, and Disposal Facilities; Air Emission Standards.[Link]

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• 1. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. merckmillipore.com [merckmillipore.com]
• 5. epa.gov [epa.gov]
• 6. keyorganics.net [keyorganics.net]
• 7. capotchem.cn [capotchem.cn]

Personal protective equipment for handling 1-Cyclopropyl-1H-indole-3-carbaldehyde

Advanced Safety and Handling Protocol for 1-Cyclopropyl-1H-indole-3-carbaldehyde

As a Senior Application Scientist, I frequently consult on the safe integration of privileged scaffolds into drug discovery pipelines. 1-Cyclopropyl-1H-indole-3-carbaldehyde (CAS: 1888903-14-7) is a highly valuable intermediate in modern medicinal chemistry. The cyclopropyl group is strategically employed to increase metabolic stability by resisting cytochrome P450 (CYP) mediated oxidation, owing to its shorter, stronger C-H bonds[1][2]. Furthermore, it enhances lipophilicity and restricts molecular conformation[2].

However, the exact physicochemical properties that make this compound a potent pharmaceutical building block also dictate stringent personal protective equipment (PPE) and handling protocols. This guide provides a self-validating system for safe laboratory operations, moving beyond basic compliance to explain the scientific causality behind each safety measure.

Mechanistic Hazard Assessment (The "Why" Behind the PPE)

Standard Safety Data Sheets (SDS) for indole-3-carbaldehyde derivatives list generic GHS hazard codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[3]. To truly protect laboratory personnel, we must understand the chemical mechanisms driving these hazards:

• Schiff Base Formation (Skin Sensitization): The electrophilic formyl (-CHO) group at the 3-position of the indole ring is highly reactive. Upon contact with the skin, it undergoes nucleophilic addition-elimination with primary amines (such as the ε-amino groups of lysine residues in epidermal proteins) to form Schiff bases (imines)[4][5]. This covalent modification of skin proteins is a classic mechanism for contact dermatitis and sensitization.

• Enhanced Dermal Penetration: The addition of the cyclopropyl ring significantly increases the molecule's lipophilicity compared to the unsubstituted indole-3-carbaldehyde. This allows the compound to easily partition into and cross the lipid-rich stratum corneum of the skin, carrying the reactive aldehyde payload deeper into the epidermis.

Table 1: Quantitative Hazard and Property Summary

Property / Hazard	Value / Code	Scientific Implication
CAS Number	1888903-14-7	Unique identifier for the cyclopropyl derivative.
Molecular Weight	185.22 g/mol	Small molecule; easily aerosolized as a fine, respirable dust.
Skin Irritation	GHS H315	Driven by covalent binding (Schiff base) to epidermal proteins[3][4].
Eye Irritation	GHS H319	Severe mucosal membrane reactivity upon contact[3].
Respiratory Irritation	GHS H335	Inhalation hazard requiring mandatory local exhaust ventilation[3].

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic risks outlined above, standard laboratory attire is insufficient. The following matrix outlines the mandatory PPE for handling this compound.

PPE Category	Specification	Scientific Justification
Hand Protection	Double-gloving: Nitrile (inner) + Neoprene (outer).	Nitrile provides basic tactile dexterity, while Neoprene offers superior resistance to lipophilic organic compounds. Double gloving prevents breakthrough of the highly penetrative cyclopropyl derivative.
Eye Protection	Chemical safety goggles (ANSI Z87.1) + Face shield.	Protects against aerosolized dust during weighing. The aldehyde group causes severe eye damage upon mucosal contact[3].
Body Protection	Flame-resistant lab coat + disposable Tyvek sleeves.	Tyvek sleeves prevent microscopic dust from settling on the forearms, mitigating the risk of Schiff-base-induced skin sensitization[4].
Respiratory	NIOSH-approved N95 or P100 particulate respirator.	Mandatory if handling dry powder outside a localized exhaust system to prevent inhalation of irritating dust[3].

Standard Operating Procedure (SOP): Handling and Execution

To ensure a self-validating safety system, every handling step must be verifiable and executed within a controlled environment.

Step 1: Pre-Operation Verification

• Verify the chemical fume hood has a certified face velocity of 80-120 feet per minute (fpm).

• Clear the workspace of incompatible materials (e.g., strong oxidizing agents, strong bases), which can trigger unintended Cannizzaro disproportionation or exothermic oxidation[5].

Step 2: Material Transfer and Weighing

• Use an anti-static weighing spatula. The crystalline powder can hold static charges, leading to sudden aerosolization.

• Weigh the material directly into a pre-tared, sealable glass vial rather than open plastic weigh boats to minimize environmental exposure and static cling.

Step 3: Solvent Solubilization

• 1-Cyclopropyl-1H-indole-3-carbaldehyde is highly soluble in polar aprotic solvents like DMSO or DMF[5].

• Add the solvent slowly down the side of the vial to prevent dust kick-up before sealing the septum.

Figure 1: Standard Operating Procedure (SOP) workflow for handling 1-Cyclopropyl-1H-indole-3-carbaldehyde.

Spill Mitigation and Disposal Plan

Due to its environmental persistence and biological activity (indole derivatives often exhibit broad-spectrum antimicrobial and antifungal properties[6]), environmental release must be strictly avoided[7].

Spill Response Protocol:

• Isolate: Evacuate personnel from the immediate vicinity and increase fume hood exhaust to maximum.

• Suppress: If the spill is a dry powder, do not sweep. Gently cover the spill with damp absorbent pads (using water or a 10% isopropanol solution) to suppress dust formation[7].

• Neutralize & Collect: Use a non-sparking tool to collect the absorbed material. Wipe the contaminated surface with a dilute amine solution (e.g., 1% ethanolamine) to intentionally form a Schiff base, neutralizing the reactive aldehyde. Follow with a final wash using soap and water.

Chemical Waste Disposal:

• Segregation: Do not discharge into drains[7]. Solid waste, contaminated absorbent pads, and disposable PPE must be placed in a sealed, labeled hazardous waste container.

• Destruction: The mandated disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber. The high nitrogen content of the indole ring will generate toxic nitrogen oxides (NOx) upon combustion, which the alkaline scrubber must neutralize[8].

References

• AK Scientific, Inc.Safety Data Sheet: 6-Methyl-1-propyl-1H-indole-3-carbaldehyde.
• Capot Chemical.MSDS of 6-amino-1H-indole-3-carbaldehyde.
• Merck Millipore.SAFETY DATA SHEET: Indole-3-carbaldehyde.
• ChemicalBook.Chemical Safety Data Sheet MSDS / SDS - 2-BroMo-1H-indole-3-carbaldehyde.
• Hypha Discovery Blogs.Metabolism of cyclopropyl groups.
• Journal of Medicinal Chemistry.The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.
• PMC.Small Schiff Base Molecules—A Possible Strategy to Combat Biofilm-Related Infections.
• Grokipedia.Indole-3-carbaldehyde.
• ResearchGate.Schiff Bases of Indole-3-Carbaldehyde: Synthesis and Evaluation as Antimicrobial Agents.

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